Acrylic acid, 3-(phenylthio)-, ethyl ester

• CAS: 64050-18-6

Core Science & Biosynthesis

Chemical properties of Acrylic acid, 3-(phenylthio)-, ethyl ester

An In-Depth Technical Guide to the Chemical Properties and Synthetic Utility of Ethyl 3-(phenylthio)acrylate

As drug development pipelines increasingly rely on modular, highly functionalized building blocks, push-pull alkenes have emerged as critical synthons. Ethyl 3-(phenylthio)acrylate (also known as ethyl 3-phenylsulfanylprop-2-enoate) represents a quintessential example of this class. By pairing an electron-donating thioether with an electron-withdrawing ester across a carbon-carbon double bond, this molecule offers unique electronic tunability.

This whitepaper provides a comprehensive analysis of the physicochemical properties, stereoselective synthesis, and downstream reactivity of ethyl 3-(phenylthio)acrylate, designed specifically for discovery chemists and process scientists.

Physicochemical Profiling

Understanding the baseline properties of ethyl 3-(phenylthio)acrylate is essential for predicting its behavior in complex reaction matrices. The compound exists as two stereoisomers, with the (Z)-isomer often serving as the kinetic product in base-catalyzed syntheses, while the (E)-isomer is thermodynamically favored [1].

Table 1: Core Physicochemical and Spectroscopic Properties

Property	Value / Description
IUPAC Name	Ethyl 3-(phenylsulfanyl)prop-2-enoate
Molecular Formula	C₁₁H₁₂O₂S
Molecular Weight	208.27 g/mol
Exact Mass	208.0558 g/mol
Appearance	Colorless to pale-yellow viscous liquid
Stereochemistry	(E) and (Z) configurations; (Z)-isomer exhibits distinct NMR coupling
¹H NMR Diagnostic (Olefin)	(Z)-isomer: J≈10−11 Hz; (E)-isomer: J≈15−16 Hz
Reactivity Profile	Michael acceptor, latent dienophile, single-carbon annulation synthon

Mechanistic Synthesis: Stereoselective Hydrothiolation

The most direct and atom-economical route to ethyl 3-(phenylthio)acrylate is the hydrothiolation of ethyl propiolate with thiophenol [2].

Causality in Reaction Design

The reaction is driven by the nucleophilic conjugate addition of a thiolate anion to the activated alkyne.

• Base Selection: A mild organic base (e.g., iPr2​NEt or KOt−Bu ) is required to deprotonate thiophenol, generating the highly nucleophilic thiolate without hydrolyzing the ethyl ester.

• Temperature Control: Conducting the reaction at -78 °C to 0 °C suppresses the thermodynamic equilibration of the resulting alkene.

• Stereocontrol: The initial attack forms an allenyl enolate intermediate. Subsequent protonation occurs via an anti-addition pathway (the proton approaches from the face opposite to the bulky phenylthio group) yielding the (Z)-enoate almost exclusively.

Workflow and mechanistic steps for stereoselective hydrothiolation.

Advanced Reactivity & Drug Discovery Applications

Ethyl 3-(phenylthio)acrylate is rarely the final drug candidate; rather, it is a versatile linchpin for generating complex heterocycles and bicyclic scaffolds.

Oxidation and Diels-Alder Cycloaddition

In its native state, the vinyl sulfide is a poor dienophile due to the electron-donating nature of the sulfur lone pairs counteracting the ester's pull. However, oxidation of the sulfide to a sulfone using m-chloroperoxybenzoic acid (mCPBA) converts the sulfur moiety into a powerful electron-withdrawing group. The resulting ethyl 3-(phenylsulfonyl)acrylate is a hyper-reactive dienophile capable of undergoing rapid, often lithium-catalyzed, Diels-Alder cycloadditions with dienes like cyclopentadiene [3].

Transition-Metal Catalyzed Annulations

Recent advancements in redox-neutral Rhodium(III) catalysis have utilized vinyl sulfides as unconventional single-carbon units. In the presence of indoles, ethyl 3-(phenylthio)acrylate undergoes a chemospecific [4+1] annulation. The sulfur group acts as an embedded leaving group, facilitating the synthesis of functionalized imidazo[1,5-a]indoles—a privileged scaffold in neuropharmacology [4]. Furthermore, (3+2) cycloadditions with arynes yield highly substituted benzannulated sulfonium ylides [5].

Divergent synthetic applications in cycloadditions and annulations.

Self-Validating Experimental Protocols

To ensure reproducibility, the following protocols are designed as self-validating systems, incorporating specific in-process controls (IPCs) to verify mechanistic milestones.

Protocol A: Synthesis of Ethyl (Z)-3-(phenylthio)acrylate

Objective: Achieve >95% (Z)-selectivity via kinetic control.

• Preparation: In an oven-dried Schlenk flask under inert argon, dissolve thiophenol (1.0 equiv, 10 mmol) in anhydrous dichloromethane (DCM, 0.2 M).

• Cooling & Initiation: Cool the solution to -78 °C using a dry ice/acetone bath. Dropwise, add iPr2​NEt (0.1 equiv) followed by ethyl propiolate (1.05 equiv).

  • Causality: The slight excess of alkyne ensures complete consumption of the malodorous thiophenol.

• Propagation: Stir at -78 °C for 2 hours, then slowly warm to 0 °C.

• IPC Validation (TLC): Monitor via TLC (Hexanes/EtOAc 9:1). The starting thiophenol (UV active, stains yellow with KMnO4​ ) should disappear, replaced by a lower-Rf UV-active spot (the product).

• Quench & Isolation: Quench with saturated aqueous NH4​Cl to protonate any remaining enolate and neutralize the base. Extract with DCM, dry over Na2​SO4​ , and concentrate.

• Post-Reaction Validation (NMR): Analyze the crude mixture via ¹H NMR. The formation of the (Z)-isomer is validated by two doublet signals in the olefinic region (approx. δ 5.9 and 7.2 ppm) exhibiting a coupling constant of J=10.5 Hz. If J>15 Hz is observed, undesirable thermal isomerization to the (E)-isomer has occurred.

Protocol B: One-Pot Oxidation and Diels-Alder Trapping

Objective: Convert the unreactive vinyl sulfide into a bicyclic scaffold.

• Oxidation: Dissolve ethyl (Z)-3-(phenylthio)acrylate (1.0 equiv) in DCM at 0 °C. Add mCPBA (2.2 equiv) in portions.

  • Causality: 2.2 equivalents are required to push the intermediate sulfoxide (1 equiv consumed) fully to the sulfone.

• IPC Validation (TLC): The reaction is self-validating by polarity tracking. The starting sulfide is non-polar. The intermediate sulfoxide is highly polar (sticks to the baseline). The final sulfone is of intermediate polarity. Wait until the baseline spot completely converts to the intermediate spot.

• Trapping: Once oxidation is complete, add LiClO4​ (0.2 equiv) as a Lewis acid catalyst, followed by freshly cracked cyclopentadiene (3.0 equiv). Stir at room temperature for 4 hours.

• Isolation: Wash with saturated NaHCO3​ to remove m-chlorobenzoic acid byproducts. The resulting organic layer contains the heavily functionalized bicyclic sulfone adduct, ready for column chromatography.

References

• SpectraBase. (E)-Ethyl 3-(phenylthio)acrylate. John Wiley & Sons, Inc. Available at: [Link]

• ChemInform. A Green and Rapid Approach for the Stereoselective Vinylation of Phenol, Thiol and Amine Derivatives in Water. ResearchGate. Available at: [Link]

• Neferu, Ana Maria. One-pot reactions of ethyl propiolate. UR Scholarship Repository, University of Richmond. Available at: [Link]

• Zhao, F., et al. Redox-Neutral Rhodium(III)-Catalyzed Chemospecific and Regiospecific [4+1] Annulation between Indoles and Alkenes for the Synthesis of Functionalized Imidazo[1,5-a]indoles. The Journal of Organic Chemistry (ACS Publications). Available at: [Link]

• Li, Y., et al. Sulfonium Ylides by (3+2) Cycloaddition of Arynes with Vinyl Sulfides: Stereoselective Synthesis of Highly Substituted Alkenes. Angewandte Chemie International Edition. Available at: [Link]

Solubility of Acrylic acid 3-(phenylthio)- ethyl ester in organic solvents

An In-depth Technical Guide to the Solubility of Acrylic acid 3-(phenylthio)- ethyl ester in Organic Solvents

Abstract

Acrylic acid 3-(phenylthio)- ethyl ester is a compound of interest in materials science and synthetic chemistry, incorporating a reactive acrylate moiety, a flexible ethyl linker, and a polarizable phenylthio group. Understanding its solubility in various organic solvents is paramount for its application in polymer synthesis, coatings, and as an intermediate in drug development. This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to understand, predict, and experimentally determine the solubility of this specific ester. While extensive quantitative solubility data for Acrylic acid 3-(phenylthio)- ethyl ester is not widely available in public literature, this document synthesizes foundational principles of chemical solubility, analyzes the compound's structural attributes to predict its behavior, and presents a detailed, self-validating experimental protocol for its determination. The methodologies and theoretical discussions are grounded in authoritative chemical principles to ensure scientific integrity and practical utility.

Introduction to Acrylic acid 3-(phenylthio)- ethyl ester

Acrylates are a versatile class of monomers widely used in the production of polymers for paints, adhesives, and textiles.[1][2] The specific compound, Acrylic acid 3-(phenylthio)- ethyl ester, is an ester of acrylic acid characterized by the presence of a phenylthioether group attached via an ethyl spacer. This unique combination of functional groups—an ester, a thioether, and an aromatic ring—imparts a distinct set of physicochemical properties that dictate its interactions with various solvent environments.

The structure dictates its function and properties, including solubility, reactivity, and stability. The acrylate group provides a site for polymerization, the phenylthio group can influence electronic properties and provides a site for further chemical modification, and the ethyl spacer adds flexibility. Predicting its solubility is crucial for any process involving this compound, from reaction work-ups and purification (e.g., crystallization, chromatography) to formulation and application.[3]

Caption: Chemical structure of Acrylic acid 3-(phenylthio)- ethyl ester.

Theoretical Principles and Solubility Prediction

The solubility of a substance is governed by the principle of "like dissolves like," which implies that substances with similar intermolecular forces and polarity tend to be miscible.[4] The polarity of organic molecules is determined by the presence and arrangement of polar functional groups.[3]

Structural Analysis of Acrylic acid 3-(phenylthio)- ethyl ester

To predict the solubility of the title compound, we must analyze the contribution of its constituent parts:

• Acrylate Ester Group (-C(O)O-): This group is polar. The carbonyl oxygen can act as a hydrogen bond acceptor, and the entire ester functional group contributes to dipole-dipole interactions. Shorter-chain acrylic esters are often soluble in polar organic solvents like ketones and other esters.[5]

• Ethyl Spacer (-CH2CH2-): This is a nonpolar, hydrophobic alkyl chain. It provides flexibility but decreases overall polarity and reduces solubility in highly polar solvents like water.

• Phenylthio Group (-S-Ph): This group has mixed characteristics. The sulfur atom is more polarizable than carbon and can participate in dipole-dipole interactions. The phenyl ring is large and nonpolar (hydrophobic), dominated by London dispersion forces. It will favor interactions with aromatic and nonpolar solvents.

Overall, Acrylic acid 3-(phenylthio)- ethyl ester can be classified as a moderately polar molecule. Its solubility will be a balance between the polar ester group and the larger, nonpolar phenylthio moiety.

Caption: Structural components and their contribution to intermolecular forces.

Predicted Solubility in Common Organic Solvents

Based on the structural analysis, we can predict the compound's solubility behavior:

• High Solubility Predicted: In moderately polar aprotic solvents where dipole-dipole interactions and dispersion forces are significant.

  • Ketones: Acetone, Methyl Ethyl Ketone (MEK).

  • Esters: Ethyl acetate.[6]

  • Chlorinated Solvents: Dichloromethane, Chloroform.[7]

  • Ethers: Tetrahydrofuran (THF), Diethyl ether.[5][8]

• Moderate to Good Solubility Predicted: In polar aprotic and some aromatic solvents.

  • Aromatic Hydrocarbons: Toluene, Benzene (due to the phenyl ring).[6]

  • Polar Aprotic Solvents: Acetonitrile, Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO).[9]

• Low to Insoluble Predicted: In highly polar protic solvents and nonpolar aliphatic solvents.

  • Alcohols: Methanol, Ethanol. While these are polar, the large nonpolar part of the ester may limit miscibility compared to smaller acrylates.

  • Water: Expected to be virtually insoluble due to the large hydrophobic phenyl and ethyl groups.

  • Aliphatic Hydrocarbons: Hexane, Heptane, Cyclohexane. These solvents primarily engage in London dispersion forces and are unlikely to effectively solvate the polar ester group.[9][10]

Experimental Protocol for Solubility Determination

This section provides a standardized, step-by-step methodology for determining the solubility of Acrylic acid 3-(phenylthio)- ethyl ester. This protocol is designed to be self-validating by establishing clear, observable endpoints.

Materials and Reagents

• Solute: Acrylic acid 3-(phenylthio)- ethyl ester (purity >95%)

• Solvents: A range of analytical grade organic solvents (e.g., Hexane, Toluene, Dichloromethane, Ethyl Acetate, Acetone, Ethanol, Methanol, Water).

• Equipment:

  • Analytical balance (± 0.1 mg precision)

  • Vortex mixer

  • Thermostatically controlled shaker or water bath

  • Calibrated positive displacement pipettes or glass syringes

  • Small volume glass vials (e.g., 2 mL or 4 mL) with screw caps

  • Centrifuge (optional, for separating undissolved solid)

  • Filtration apparatus (e.g., syringe filters, 0.45 µm)

Experimental Workflow Diagram

Caption: Workflow for experimental solubility determination.

Step-by-Step Procedure (Qualitative & Semi-Quantitative)

This method, adapted from standard laboratory procedures, allows for the classification of solubility.[11][12][13]

• Preparation: Accurately weigh approximately 25 mg of Acrylic acid 3-(phenylthio)- ethyl ester into a small, clean glass vial.[12]

• Initial Solvent Addition: Add 0.25 mL of the selected solvent to the vial.

• Agitation: Cap the vial securely and vortex or shake vigorously for 60 seconds.[4]

• Observation: Visually inspect the solution against a contrasting background.

  • If the solid dissolves completely, the compound is soluble at ≥100 mg/mL.

  • If the solid does not dissolve, proceed to the next step.

• Incremental Solvent Addition: Continue to add the solvent in 0.25 mL increments, with vigorous agitation for 60 seconds after each addition, up to a total volume of 0.75 mL.[11][12]

• Final Observation & Classification:

  • If the compound dissolves after adding a total of 0.50 mL, it is soluble at ≥50 mg/mL.

  • If the compound dissolves after adding a total of 0.75 mL, it is soluble at approx. 33 mg/mL.[11][12]

  • If the solid remains undissolved after 0.75 mL, the compound can be classified as sparingly soluble or insoluble in that solvent.

• Confirmation of Partial Solubility: For samples that appear insoluble, a small portion of the supernatant can be carefully removed with a pipette, transferred to a clean watch glass, and the solvent allowed to evaporate. The presence of a solid residue confirms partial solubility.[13]

• Temperature Control: For more precise measurements, all steps should be conducted in a thermostatically controlled environment (e.g., a 25 °C water bath), as solubility is temperature-dependent.

Data Presentation and Interpretation

For effective comparison and use in future experimental design, the results should be compiled into a structured table. Researchers should use the protocol above to generate their own data.

Table 1: Solubility Profile of Acrylic acid 3-(phenylthio)- ethyl ester (Template)

Solvent Class	Solvent	Polarity Index¹	Predicted Solubility	Experimental Observation (mg/mL)
Nonpolar Aliphatic	n-Hexane	0.009	Insoluble	< 33 mg/mL
Nonpolar Aromatic	Toluene	0.099	Moderate	Record experimental value
Halogenated	Dichloromethane	0.309	High	Record experimental value
Ethers	Diethyl Ether	0.117	High	Record experimental value
Esters	Ethyl Acetate	0.228	High	Record experimental value
Ketones	Acetone	0.355	High	Record experimental value
Polar Aprotic	Acetonitrile	0.460	Moderate	Record experimental value
Polar Protic	Ethanol	0.654	Low	Record experimental value
Polar Protic	Water	1.000	Insoluble	< 33 mg/mL

¹Relative polarity values are taken from established sources for comparison.[9][10]

Conclusion

While specific published data on the solubility of Acrylic acid 3-(phenylthio)- ethyl ester is scarce, a systematic approach based on fundamental chemical principles allows for robust prediction and experimental verification. The molecule's structure, possessing both polar (acrylate ester) and significant nonpolar (phenylthio, ethyl) regions, suggests it is a compound of moderate overall polarity. It is predicted to be most soluble in moderately polar aprotic solvents such as dichloromethane, THF, acetone, and ethyl acetate, with limited solubility in both highly polar protic solvents like water and nonpolar aliphatic solvents like hexane. The provided experimental protocol offers a reliable and straightforward method for researchers to generate precise solubility data, which is essential for the effective design of synthetic routes, purification strategies, and formulation development in its various applications.

References

• Williamson, K. L., & Masters, K. M. (2011). Macroscale and Microscale Organic Experiments (6th ed.). Cengage Learning. (Procedure for solubility tests).
• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy (5th ed.). Cengage Learning. (Discussion on "like dissolves like").
• Determination of Solubility Class. (n.d.). University of California, Los Angeles - Department of Chemistry and Biochemistry.
• Reichardt, C. (2003). Solvents and Solvent Effects in Organic Chemistry (3rd ed.). Wiley-VCH.

• Reichardt, C., & Welton, T. (2011). Solvents and Solvent Effects in Organic Chemistry. Wiley-VCH. [Link]

• ZheJiang TianHe Resin Co.,Ltd. (n.d.). Organic Solvent Polarity Chart. [Link]

• University of Toronto. (2023, August 31). Solubility of Organic Compounds. Chemistry LibreTexts. [Link to a general chemistry resource on solubility].

• uHPLCs. (2022, October 13). Comparison of the polarity of organic solvents. [Link]

• Bellevue College. (n.d.). Experiment 2: Solubility. [Link to a representative university lab manual on solubility].
• Hoye, T. R. (2022, September 8). Properties of Common Organic Solvents. University of Minnesota. [Link to a comprehensive solvent properties table].

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 275706, 3-(Phenylthio)acrylic acid. [Link]

• Global Substance Registration System. (n.d.). 3-(PHENYLTHIO)ACRYLIC ACID. [Link]

• Ajekwene, K. K. (2020). Properties and Applications of Acrylates. IntechOpen. [Link]

• Mark, H. F. (Ed.). (2003). Encyclopedia of Polymer Science and Technology. John Wiley & Sons, Inc. (Article on Acrylic Ester Polymers).
• Tiwari, A., & Dhanraj, S. (2022). STUDY OF ACRYLIC ACID AND ACRYLATES – INDIAN SCENARIO YEAR-2022. TIJER.org. [Link to a relevant industry or academic paper].

• Ajekwene, K. K. (2020, May 23). Properties and Applications of Acrylates. ResearchGate. [Link]

• Wikipedia. (n.d.). Acrylic acid. [Link]

• NexantECA. (2024, August 15). New TECH Report - Acrylic Acid and Esters (2024 Program). [Link]

• Dąbrowski, Z., et al. (2020). Solubility of Phenylboronic Acid and its Cyclic Esters in Organic Solvents. Journal of Solution Chemistry, 49, 841-856. [Link]

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Thermodynamic Stability and Reactivity Profiling of Phenylthio-Substituted Acrylates: A Comprehensive Guide for Drug Design and Polymer Science

Executive Summary

Phenylthio-substituted acrylates represent a highly versatile class of electrophilic compounds that sit at the intersection of targeted drug discovery, asymmetric catalysis, and advanced polymer science. By introducing a phenylthio ( −S−Ph ) moiety to an acrylate backbone, researchers can precisely tune the thermodynamic stability of the alkene ground state and its subsequent covalent adducts. This in-depth technical guide explores the physicochemical causality behind these thermodynamic shifts and provides self-validating experimental frameworks for profiling their reactivity.

Mechanistic Foundations: Thermodynamics of the Phenylthio Group

The unique behavior of phenylthio-acrylates stems from the dual electronic nature of the sulfur atom and the steric demands of the phenyl ring. The specific thermodynamic outcome depends heavily on the regiochemistry of the substitution:

α -(Phenylthio)acrylates and the Captodative Effect

When the −S−Ph group is positioned α to the electron-withdrawing ester or amide carbonyl, it exerts a "captodative" effect. The sulfur atom donates electron density via its 3p lone pairs ( +M resonance effect) while simultaneously withdrawing electron density via the σ -bond ( −I inductive effect).

• Kinetic Acceleration ( kon​ ): This electronic push-pull stabilizes the enolate transition state during a nucleophilic attack (e.g., by a thiol), significantly lowering the lowest unoccupied molecular orbital (LUMO) and accelerating the forward reaction.

• Thermodynamic Destabilization ( koff​ ): Once the sp3 -hybridized Michael adduct is formed, the bulky phenyl ring creates severe steric repulsion with the newly added nucleophile. To minimize free energy, the system is thermodynamically driven to revert to the sp2 -hybridized, conjugated starting material. This ground-state destabilization of the adduct lowers the activation energy for the retro-Michael elimination, shifting the equilibrium toward reversibility.

β -(Phenylthio)acrylates and Z/E Isomerization

In β -substituted systems, the thermodynamic stability is governed by Z/E isomerization. While steric bulk typically favors the (E) -isomer, the (Z) -isomer (where the −S−Ph and carbonyl are cis) is often thermodynamically favored. This counterintuitive stability is driven by specific non-covalent interactions, such as S⋯O chalcogen bonding between the sulfur atom and the carbonyl oxygen, which locks the molecule into a highly stable, conjugated planar conformation.

Cross-Disciplinary Applications

Application 1: Reversible Covalent Inhibitors (RCIs)

Historically, Targeted Covalent Inhibitors (TCIs) utilized unhindered acrylamides to form permanent, irreversible bonds with target cysteines. However, irreversible binding can lead to off-target toxicity via depletion of intracellular glutathione (GSH). By transitioning to α -(phenylthio)acrylamides, drug developers can create Reversible Covalent Inhibitors (RCIs). The thermodynamic lability of the phenylthio-adduct ensures that while the drug rapidly engages the target (e.g., an allosteric pocket on Heat Shock Protein 70), any off-target adducts rapidly dissociate, minimizing systemic toxicity[1].

Application 2: Covalent Adaptable Networks (CANs) and Optical Polymers

In polymer science, the thermodynamic stability of the thioether linkage is leveraged to create high-performance materials. Monomers like 1,3-bis(phenylthio)-2-propyl acrylate exhibit excellent solubility and thermal stability. Once polymerized, the loss of the leaving-group geometry prevents retro-Michael reversibility, locking in the high refractive index imparted by the polarizable sulfur atoms and aromatic rings. These properties are critical for holographic photopolymers and Covalent Adaptable Networks (CANs)[2]. Furthermore, the introduction of phenylthio groups into polymer backbones (e.g., polyisocyanates) significantly enhances their resistance to thermal degradation[3].

Application 3: Asymmetric Catalysis

Ethyl α -phenylthioacrylate serves as a highly effective dienophile in asymmetric Diels-Alder reactions. When coordinated with chiral Lewis acids, such as C2-symmetric Cu(II) bis(oxazoline) complexes, the thermodynamic stability of the resulting catalyst-substrate complex (the "reservoir effect") locks the dienophile into a rigid conformation. This thermodynamic control is directly responsible for achieving exceptional endo/exo ratios and enantiomeric excesses (>95% ee)[4].

Quantitative Thermodynamic Data

The following table summarizes the thermodynamic and kinetic profiles of various acrylate derivatives, highlighting the unique parameter space occupied by phenylthio-substitution.

Substrate Class	Electrophilicity ( kon​ )	Adduct Thermodynamic Stability ( ΔG )	Reversibility ( t1/2​ of Retro-Michael)	Primary Application
Unsubstituted Acrylamide	Moderate	Highly Exergonic	> 24 hours (Irreversible)	Traditional TCIs
α -Cyanoacrylate	Very High	Moderately Exergonic	~ 2 - 4 hours	Dynamic Probes
α -(Phenylthio)acrylate	High	Near Equilibrium ( ΔG≈0 )	< 30 minutes	Reversible Covalent Inhibitors
β -(Phenylthio)acrylate	Low (Steric Shielding)	Endergonic (Resists Addition)	N/A (Stable Ground State)	High-Refractive Polymers

Table 1: Comparative thermodynamic parameters of substituted acrylates.

Visualizations of Mechanisms and Workflows

Figure 1: Mechanistic pathway of reversible Thia-Michael addition in phenylthioacrylates.

Figure 2: Self-validating experimental workflow for determining true thermodynamic equilibrium.

Self-Validating Experimental Methodologies

To ensure scientific integrity, the evaluation of thermodynamic stability must be decoupled from kinetic artifacts. The following protocols are designed as self-validating systems.

Protocol 1: NMR-Based Thermodynamic Profiling of Thia-Michael Reversibility

Causality: Nuclear Magnetic Resonance (NMR) is strictly required over LC-MS for this assay. Chromatographic separation inherently disrupts dynamic equilibria by physically separating the adduct from free thiol, leading to artificially inflated koff​ rates. NMR allows for real-time, non-destructive monitoring of the equilibrium state.

Step-by-Step Workflow:

• Sample Preparation: Prepare a 10 mM stock solution of the α -(phenylthio)acrylate in a physiological NMR solvent ( D2​O supplemented with 10% CD3​CN for solubility, buffered to pH 7.4 with deuterated phosphate buffer).

• Reaction Initiation: Add exactly 1.0 equivalent of Glutathione (GSH) to the NMR tube.

• Kinetic Monitoring: Acquire 1H -NMR spectra every 2 minutes at a constant 25°C. Track the disappearance of the geminal vinyl protons (typically δ 6.0 – 6.5 ppm) and the appearance of the sp3 adduct protons.

• Equilibrium Confirmation: Continue acquisition until the integral ratio of Acrylate:Adduct remains constant for three consecutive time points, establishing the apparent forward equilibrium.

• Self-Validation (Reverse Assay): To prove the system is under true thermodynamic control, the reaction must be approached from the opposite direction. Isolate the pure covalent adduct via preparative HPLC using a low-pH mobile phase (pH < 4) to kinetically trap the adduct. Lyophilize, then dissolve the pure adduct in the pH 7.4 NMR buffer. Monitor its dissociation back into free acrylate and GSH.

• Data Synthesis: Calculate Keq​=[Adduct]/([Acrylate][GSH]) . If the forward and reverse reactions converge to the identical Keq​ value, the thermodynamic validation is confirmed. Calculate the Gibbs free energy using ΔG=−RTln(Keq​) .

Protocol 2: Synthesis and Thermodynamic Isomerization of β -(Phenylthio)acrylates

Causality: Base-catalyzed addition of thiols to alkynes typically yields the kinetic (E) -isomer via anti-addition. To utilize these monomers in high-stability polymers, they must be driven to their global thermodynamic minimum—the (Z) -isomer.

Step-by-Step Workflow:

• Kinetic Addition: React ethyl propiolate with thiophenol in the presence of a weak base (e.g., Triethylamine, 0.1 eq) in anhydrous CH2​Cl2​ at 0°C. Stir for 2 hours to yield predominantly the (E) -isomer.

• Thermodynamic Equilibration: Add a catalytic amount of iodine ( I2​ , 5 mol%) to the reaction mixture and reflux for 12 hours. The iodine radical reversibly adds to the alkene, temporarily breaking the π -bond and allowing free rotation.

• Isomeric Relaxation: The system relaxes to the thermodynamically favored (Z) -isomer, driven by stabilizing S⋯O chalcogen bonding between the sulfur atom and the ester carbonyl.

Isolation: Quench the reaction with saturated aqueous sodium thiosulfate to remove the iodine catalyst. Extract the organic layer, dry over Na2​SO4​ , and purify via silica gel chromatography to isolate the pure (Z)

β -(phenylthio)acrylate.

References

• Title: Heat Shock Protein 70 Inhibitors. 2. 2,5′-Thiodipyrimidines, 5-(Phenylthio)pyrimidines, 2-(Pyridin-3-ylthio)pyrimidines, and 3-(Phenylthio)pyridines as Reversible Binders to an Allosteric Site on Heat Shock Protein 70 Source: Journal of Medicinal Chemistry (ACS Publications) URL: [Link]

• Title: Photopolymer Systems for Holography and Additive Manufacturing Source: University of Colorado (ProQuest Dissertations) URL: [Link]

• Title: C2-Symmetric Chiral Bis(Oxazoline) Ligands in Asymmetric Catalysis Source: Chemical Reviews (ACS Publications) URL: [Link]

• Title: Statistical and Block Copolymers of n-Dodecyl and Allyl Isocyanate via Titanium-Mediated Coordination Polymerization: A Route to Polyisocyanates with Improved Thermal Stability Source: PubMed Central (PMC) URL: [Link]

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• 3. Statistical and Block Copolymers of n-Dodecyl and Allyl Isocyanate via Titanium-Mediated Coordination Polymerization: A Route to Polyisocyanates with Improved Thermal Stability - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Stereochemical Control and E/Z Isomerism in 3-(Phenylthio)acrylic Acid Esters: A Comprehensive Technical Guide

Executive Summary

The synthesis and stereochemical control of 3-(phenylthio)acrylic acid esters (thioacrylates) represent a critical intersection of organic synthesis, materials science, and pharmaceutical development. As highly versatile Michael acceptors, bioisosteres, and click-chemistry synthons, their utility is fundamentally tied to their geometric configuration. This whitepaper provides an in-depth mechanistic analysis of the thiol-yne conjugate addition, details the causality behind solvent-driven stereoselectivity, and establishes validated protocols for the synthesis and analytical differentiation of E/Z isomers.

Mechanistic Basis of Thiol-Yne Conjugate Addition

The formation of 3-(phenylthio)acrylates typically proceeds via the nucleophilic conjugate addition of thiophenol to an activated alkyne, such as ethyl propiolate[1]. Unlike traditional metal-catalyzed cross-couplings, this "click" reaction can proceed under ambient, uncatalyzed conditions, driven by the high nucleophilicity of the thiolate and the electrophilicity of the alkyne[2].

The Causality of Stereocontrol

The stereochemical outcome (E vs. Z) is dictated by the lifetime and stabilization of the intermediate allenolate/enolate formed post-nucleophilic attack.

• Kinetic Control (Anti-Addition): When the intermediate is rapidly protonated before carbon-carbon bond rotation can occur, the reaction proceeds via strictly anti-addition, yielding the (Z)-isomer [3].

• Thermodynamic Control (Syn-Addition/Equilibration): If protonation is delayed, the intermediate undergoes bond rotation to minimize steric clash between the bulky phenylthio and ester groups, ultimately yielding the thermodynamically more stable (E)-isomer [3].

Fig 1. Mechanistic pathway of thiol-yne conjugate addition dictating E/Z stereochemistry.

Solvent Effects on Stereoselectivity

The choice of solvent is the primary vector for controlling the E/Z ratio. As demonstrated by Randive et al., the dielectric constant of the solvent directly impacts the stabilization of the transition state[4].

Why Water Excels: Water acts as a dual-activator via hydrogen bonding. It activates the carbonyl oxygen of the propiolate (increasing electrophilicity) while simultaneously stabilizing the highly polar allenolate intermediate[2]. This massive stabilization leads to near-instantaneous protonation from the aqueous bulk, effectively trapping the molecule in the (Z)-configuration before isomerization can occur. Conversely, non-polar solvents like toluene fail to stabilize the intermediate, slowing the reaction and allowing equilibration to the (E)-isomer[5].

Quantitative Data: Solvent Impact on Yield and Stereochemistry

Solvent	Dielectric Constant (ε)	Time	Yield (%)	Z:E Ratio	Mechanistic Implication
Water	80.1	5 min	98%	97 : 3	Rapid protonation traps kinetic (Z)-isomer[2].
Methanol	32.7	15 min	92%	90 : 10	Strong H-bonding, high kinetic control.
Acetonitrile	37.5	30 min	88%	85 : 15	Polar aprotic, moderate intermediate stabilization.
Toluene	2.4	120 min	55%	45 : 55	Poor stabilization allows thermodynamic equilibration[5].

(Data adapted from the equimolar addition of thiophenol to ethyl propiolate at ambient temperature[2],[4])

Analytical Differentiation of E/Z Isomers

Nuclear Magnetic Resonance (NMR) spectroscopy is the definitive, self-validating tool for distinguishing between the E and Z isomers of 3-(phenylthio)acrylates.

The Causality of J-Coupling: The Karplus equation dictates that the vicinal coupling constant ( 3J ) is a function of the dihedral angle between the vinylic protons.

• In the (E)-isomer (trans-geometry), the protons are antiperiplanar (dihedral angle ≈ 180°), resulting in maximal orbital overlap and a large coupling constant ( J≈15.1 Hz)[4].

• In the (Z)-isomer (cis-geometry), the protons are synperiplanar (dihedral angle ≈ 0°), resulting in a significantly smaller coupling constant ( J≈10.1 Hz)[4].

1H NMR Reference Data for Ethyl 3-(phenylthio)acrylate

Isomer	Vinylic Proton (α to ester)	Vinylic Proton (β to ester)	Coupling Constant ( 3J )
(Z)-Isomer	~5.85 ppm (doublet)	~7.10 ppm (doublet)	10.1 Hz [4]
(E)-Isomer	~5.80 ppm (doublet)	~7.65 ppm (doublet)	15.1 Hz [4]

Validated Experimental Protocols

To ensure reproducibility and high stereofidelity, the following protocol details the "on-water" synthesis of the (Z)-isomer. This method operates as a self-validating system: the rapid phase separation of the product provides immediate visual confirmation of the reaction's progress, while the subsequent NMR analysis confirms the kinetic trapping.

Protocol: Highly Z-Selective Synthesis of Ethyl 3-(phenylthio)acrylate

Reagents & Equipment:

• Ethyl propiolate (1.0 mmol, electrophile)

• Thiophenol (1.0 mmol, nucleophile)

• Demineralized water (5.0 mL, solvent/activator)

• Ethyl acetate (for extraction)

• Round-bottom flask with magnetic stirrer

Step-by-Step Methodology:

• Preparation: To a 25 mL round-bottom flask, add 1.0 mmol of ethyl propiolate.

• Solvent Addition: Add 5.0 mL of demineralized water. Rationale: Water is strictly required to enforce the hydrogen-bonding network that traps the kinetic isomer.

• Nucleophile Introduction: Add 1.0 mmol of thiophenol dropwise to the aqueous suspension.

• Reaction: Stir the mixture vigorously at room temperature (25 °C) for exactly 5 minutes. Rationale: The reaction is highly exothermic and rapid; extending the time risks unwanted retro-Michael pathways or trace isomerization[6].

• Extraction: Transfer the mixture to a separatory funnel. Extract with ethyl acetate (3 × 10 mL). Rationale: The highly organic product partitions cleanly into the organic layer, leaving unreacted polar impurities in the aqueous phase.

• Purification: Dry the combined organic layers over anhydrous MgSO₄, filter, and concentrate under reduced pressure using a rotary evaporator.

• Validation: Dissolve a crude aliquot in CDCl₃ and acquire a ¹H NMR spectrum. Confirm success by verifying the presence of two doublets at ~5.85 and 7.10 ppm with J=10.1 Hz[4].

Fig 2. Step-by-step workflow for the green synthesis and validation of (Z)-thioacrylates.

Applications in Drug Development & Materials

The ability to selectively synthesize the E or Z isomer of 3-(phenylthio)acrylates has profound implications:

• Pharmaceutical Bioisosterism: Thioacrylates are utilized as rigidified bioisosteres for amide bonds in peptidomimetics. The Z-isomer specifically mimics the cis-amide conformation, which is crucial for binding in specific enzymatic pockets (e.g., cyclophilins).

• Reversible Bioconjugation: In peptide modification, electron-deficient alkynes react with cysteine thiols to form Z-isomers. Because this reaction is reversible under specific pH conditions, it serves as a dynamic protecting group strategy in complex peptide synthesis.

• Polymer Chemistry: In step-growth thiol-yne polymerizations, controlling the E/Z ratio of the repeating units directly dictates the thermomechanical properties, crystallinity, and UV-shielding efficiency of the resulting materials[1].

References

• Worch, J. C., Stubbs, C. J., Price, M. J., & Dove, A. P. (2021). "Click Nucleophilic Conjugate Additions to Activated Alkynes: Exploring Thiol-yne, Amino-yne, and Hydroxyl-yne Reactions from (Bio)Organic to Polymer Chemistry." Chemical Reviews, ACS Publications.[Link]

• Randive, N. A., Kumar, V., & Nair, V. A. (2010). "A facile approach to substituted acrylates by regioselective and stereoselective addition of thiols and amines to an alkynyl ester in water." Monatshefte für Chemie - Chemical Monthly, Springer / ResearchGate.[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Click Nucleophilic Conjugate Additions to Activated Alkynes: Exploring Thiol-yne, Amino-yne, and Hydroxyl-yne Reactions from (Bio)Organic to Polymer Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Click Nucleophilic Conjugate Additions to Activated Alkynes: Exploring Thiol-yne, Amino-yne, and Hydroxyl-yne Reactions from (Bio)Organic to Polymer Chemistry - PMC [pmc.ncbi.nlm.nih.gov]

The Photophysics of Phenylthio Acrylates: UV-Vis Absorption Spectra and Advanced Applications

Executive Summary

Phenylthio acrylates (PTAs) represent a highly specialized class of functional monomers that bridge the gap between structural polymer chemistry and active photophysics. By integrating a thioether linkage with an aromatic ring and an acrylate backbone, these molecules exhibit unique UV-Vis absorption profiles characterized by significant bathochromic (red) shifts and high molar absorptivity. This in-depth technical guide elucidates the mechanistic principles behind the UV-Vis absorption spectra of PTAs, provides a self-validating protocol for their characterization, and explores their critical role in high-refractive-index optics, visible-light photopolymerization, and photodynamic therapy (PDT).

Mechanistic Principles of UV-Vis Absorption in PTAs

The distinct optical properties of phenylthio acrylates stem from the complex electronic interplay between the sulfur atom, the phenyl ring, and the conjugated carbonyl system of the acrylate group.

The Auxochromic Effect of the Thioether Linkage

In standard aliphatic acrylates, UV absorption is dominated by high-energy π→π∗ transitions of the carbonyl and alkene groups, typically restricting absorption to the deep UV region (<250 nm). However, the introduction of a phenylthio group fundamentally alters the molecular orbital landscape. The sulfur atom acts as a potent auxochrome . Its non-bonding lone pairs ( n -electrons) participate in resonance with the π -system of the adjacent phenyl ring, facilitating lower-energy n→π∗ and extended π→π∗ transitions.

Bathochromic and Hyperchromic Shifts

This extended conjugation lowers the energy gap between the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO). Consequently, PTAs exhibit a pronounced bathochromic shift , extending their absorption tail well into the near-UV and visible regions (300–480 nm) 1[1]. Furthermore, the transition dipole moment is increased, leading to a hyperchromic effect —a significant enhancement in the molar extinction coefficient ( ϵmax​ ). This makes PTAs highly responsive to modern LED light sources (e.g., 385 nm, 405 nm, and 450 nm) used in clinical and industrial settings 2[2].

Quantitative Spectral Benchmarks

To facilitate material selection for drug development and optical engineering, the following table summarizes the quantitative photophysical and optical data of key phenylthio acrylates. The thioether unit not only shifts the absorption spectrum but also suppresses polymer chain packing, yielding high transparency and an elevated refractive index ( nD​ ) 3[3].

Compound Name	Abbreviation	Refractive Index ( nD​ )	UV-Vis λmax​ / Absorption Tail	Primary Application
2-(Phenylthio)ethyl acrylate	PTEA	~1.56	250 nm / tails to 320 nm	Intraocular lenses (IOLs), optical resins
1,3-Bis(phenylthio)-2-propyl acrylate	BPTPA	1.62	260 nm / tails to 350 nm	Holographic two-stage photopolymers
Biphenyl-4-yl 3-(phenylthio)acrylate	-	N/A	300 nm / tails to 400 nm	Singlet oxygen-labile linkers (PDT)
1-[4-(Phenylthio)phenyl]-1,2-octandione-2-O-benzoyloxime	OXE-1	N/A	400 nm - 480 nm	Visible LED photoinitiators

Data synthesized from literature benchmarks for high refractive index and photodynamic applications 4[4].

Self-Validating Experimental Protocol for UV-Vis Characterization

Acquiring pristine UV-Vis spectra of highly reactive thio-acrylates requires rigorous control over solvent effects, concentration, and environmental oxygen. The following protocol is designed as a self-validating system to ensure data integrity and eliminate artifacts such as excimer formation or photo-oxidation.

Caption: Self-validating experimental workflow for high-fidelity UV-Vis spectral acquisition.

Step-by-Step Methodology:

• Solvent Selection & Baseline Correction:

  • Action: Use spectrophotometric-grade Acetonitrile (UV cutoff ~190 nm). Record a baseline using the pure solvent in both the reference and sample beams.

  • Causality: Acetonitrile prevents solvent absorption interference in the critical 200–300 nm range where the PTA's π→π∗ transitions occur.

• Concentration Gradient Preparation (Validation Step):

  • Action: Prepare three precise concentrations of the PTA: 1×10−5 M, 5×10−5 M, and 1×10−4 M.

  • Causality: By plotting Absorbance vs. Concentration, a linear fit ( R2>0.99 ) validates that the system strictly obeys the Beer-Lambert law, confirming the absence of aggregation or concentration-dependent excimer formation.

• Inert Gas Degassing:

  • Action: Sparge the solutions with Argon gas for 5 minutes in dark amber vials.

  • Causality: Dissolved oxygen can quench excited states or induce premature photo-oxidation of the sensitive thioether linkage under the spectrophotometer's beam.

• Spectral Acquisition:

  • Action: Load the sample into a 1 cm path length matched quartz cuvette. Scan from 200 nm to 800 nm at a scan rate of 120 nm/min using a dual-beam UV-Vis spectrophotometer.

  • Causality: Quartz, unlike glass or standard plastics, is entirely transparent in the deep UV region, ensuring no artificial truncation of the high-energy absorption bands.

• Dark Stability Check (Integrity Validation):

  • Action: Leave the cuvette in the dark chamber for 30 minutes and re-scan.

  • Causality: Identical pre- and post-incubation spectra validate that no spontaneous thermal degradation or dark-curing occurred during the analytical window.

Advanced Applications in Materials and Therapeutics

The unique UV-Vis absorption characteristics of PTAs dictate their utility in two primary advanced fields: optical engineering and pharmacology.

Caption: Photophysical excitation pathways of phenylthio acrylates upon UV-Vis irradiation.

High Refractive Index Optical Resins

In the development of intraocular lenses (IOLs) and holographic photopolymers, minimizing the thickness of the lens or film is paramount. Monomers like 1,3-bis(phenylthio)-2-propyl acrylate (BPTPA) are utilized because the heavy, electron-rich sulfur atoms polarize easily under light, drastically increasing the refractive index ( nD​ up to 1.62) 4[4]. Crucially, because their UV-Vis absorption tails off before 400 nm, these polymers maintain >80% transmittance in the visible spectrum, preventing undesirable yellowing or haze 3[3].

Photodynamic Therapy (PDT) and Photo-Unclick Chemistry

In drug development, PTAs such as biphenyl-4-yl 3-(phenylthio)acrylate are engineered as singlet oxygen-labile linkers. When irradiated with low-energy, tissue-penetrable visible light (e.g., 540 nm) in the presence of a photosensitizer, the system undergoes Intersystem Crossing (ISC) to a triplet state. This energy is transferred to ambient triplet oxygen ( 3O2​ ) to generate highly reactive singlet oxygen ( 1O2​ ). The singlet oxygen subsequently attacks the electron-rich double bond of the phenylthio acrylate via a [2+2] cycloaddition, cleaving the linker and achieving spatio-temporally controlled drug release directly at the tumor site2[2].

References

• Source: World Intellectual Property Organization (WO2014106866A1)
• High Dynamic Range (Δn)
• Coumarin-Based Oxime Esters: Photobleachable and Versatile Unimolecular Initiators for Acrylate and Thiol-Based Click Photopolymerization under Visible Light-Emitting Diode Light Irradiation Source: ACS Applied Materials & Interfaces URL
• Source: United States Patent Application (US20150165026A1)

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. US20150165026A1 - Singlet oxygen-labile linkers and methods of production and use thereof - Google Patents [patents.google.com]
• 3. WO2014106866A1 - Flexible, high refractive index hydrophobic copolymer - Google Patents [patents.google.com]
• 4. pubs.acs.org [pubs.acs.org]

Thermophysical Profiling of Ethyl 3-(phenylthio)acrylate: Melting Point, Boiling Point, and Isolation Protocols

Executive Summary

Ethyl 3-(phenylthio)acrylate (CAS: 75717-35-0) is a highly versatile α,β-unsaturated carbonyl compound utilized extensively in organic synthesis, particularly as a Michael acceptor and a dienophile in Diels-Alder cycloadditions. For researchers and drug development professionals, understanding the thermophysical properties of this compound is critical. Because it possesses both a thioether linkage and a polymerizable acrylate moiety, its handling, purification, and thermal characterization require precise methodologies. This whitepaper provides an in-depth analysis of its melting and boiling points, the causality behind its physical state variations (stereoisomerism), and field-proven isolation protocols.

Thermophysical Properties: Melting and Boiling Points

Stereoisomerism and Melting Point Dynamics

The melting point of Ethyl 3-(phenylthio)acrylate is not a singular static value; it is highly dependent on the stereochemistry of the synthesized product. The hydrothiolation of ethyl propiolate yields both (E) and (Z) isomers, which exhibit distinct crystal packing behaviors:

• The (Z)-Isomer: The cis-arrangement of the bulky phenylthio group and the ester moiety allows for specific intermolecular interactions that facilitate crystallization. Consequently, the (Z)-isomer is typically isolated as a low-melting white solid with a well-defined melting point of 44–46 °C [3].

• The (E)-Isomer: The trans-configuration disrupts optimal lattice packing. As a result, the (E)-isomer is thermodynamically stable but lacks the structural symmetry required for easy crystallization at ambient conditions. It is predominantly isolated and characterized as a light yellow oil at room temperature [4].

Boiling Point and Thermal Degradation Risks

Direct experimental determination of the boiling point of Ethyl 3-(phenylthio)acrylate at standard atmospheric pressure (760 mmHg) is rarely reported in literature, and for a critical mechanistic reason: thermal instability .

• Polymerization Risk: The terminal alkene of the acrylate system is highly susceptible to heat-induced radical cross-linking.

• Oxidative Degradation: The thioether sulfur is prone to thermal oxidation at elevated temperatures.

By analyzing the saturated analog, ethyl 3-(phenylthio)propionate (which lacks the reactive double bond), we observe an atmospheric boiling point of 307.5 °C [2]. Extrapolating from this, Ethyl 3-(phenylthio)acrylate possesses a theoretical atmospheric boiling point in the 300–310 °C range. However, exposing the monomer to such temperatures will inevitably cause exothermic polymerization. Therefore, if distillation is mandated, it must be performed under high vacuum (e.g., predicted ~140–150 °C at 3 mmHg) utilizing radical inhibitors like hydroquinone.

Quantitative Data Summary

The following table synthesizes the critical thermophysical and structural data for Ethyl 3-(phenylthio)acrylate to facilitate rapid comparative analysis.

Property	Value / Description	Analytical Notes
Chemical Formula	C₁₁H₁₂O₂S	-
Molecular Weight	208.28 g/mol	Confirmed via MS[1]
Melting Point (Z-isomer)	44–46 °C	White solid [3]
Melting Point (E-isomer)	< 25 °C (Liquid)	Light yellow oil [4]
Boiling Point (760 mmHg)	~300–310 °C (Predicted)	Extrapolated from saturated analog [2]
Boiling Point (Vacuum)	~140–150 °C at 3 mmHg	Requires radical inhibitors
Solubility	Soluble in EtOAc, CHCl₃, THF	Insoluble in water

Experimental Protocols: Synthesis and Isolation

To bypass the thermal limitations associated with its high boiling point, modern synthetic workflows prioritize ambient-temperature conjugate addition followed by flash column chromatography. This self-validating system ensures high purity without the risk of thermal degradation.

Step-by-Step Methodology

• Reagent Preparation: In an oven-dried, inert-gas-purged flask, dissolve ethyl propiolate (1.0 equiv) in a non-polar or slightly polar solvent (e.g., dry dichloromethane or tetrahydrofuran).

• Nucleophile Introduction: Add thiophenol (1.0 equiv) to the stirring solution. Caution: Thiophenol is highly odorous and toxic; perform strictly in a fume hood.

• Catalytic Initiation: Introduce a catalytic amount of base (e.g., Triethylamine, 0.1 equiv). The base deprotonates the thiophenol, generating a highly nucleophilic thiolate anion.

• Reaction Monitoring (Self-Validation): Stir the mixture at room temperature. Monitor the reaction via Thin Layer Chromatography (TLC) using a 10% Ethyl Acetate in Hexanes eluent system. The disappearance of the UV-active thiophenol spot validates complete conversion.

• Aqueous Workup: Quench the reaction with saturated aqueous NH₄Cl to neutralize the base. Extract the aqueous layer three times with ethyl acetate. Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Chromatographic Isolation: Because distillation is thermally hazardous, purify the crude mixture via flash column chromatography on silica gel. Elute with a gradient of 3–5% triethylamine in hexane to separate the (E) and (Z) isomers[4].

Experimental workflow for the synthesis and isolation of Ethyl 3-(phenylthio)acrylate.

Mechanistic Pathway

The formation of Ethyl 3-(phenylthio)acrylate relies on a hydrothiolation mechanism. The base catalyst generates a thiolate anion, which attacks the electrophilic β-carbon of the alkyne (ethyl propiolate). The subsequent protonation dictates the stereochemical outcome, yielding the kinetic (Z)-isomer or the thermodynamic (E)-isomer.

Mechanistic pathway for the stereoselective synthesis of Ethyl 3-(phenylthio)acrylate.

References

• SpectraBase, "(E)-Ethyl 3-(phenylthio)acrylate - SpectraBase". Available at:[Link]

• NIH PubChem, "Ethyl 3-phenylthiopropionate | C11H14O2S | CID 320403 - PubChem - NIH". Available at:[Link]

• UR Scholarship Repository, "The optimization of a one-pot heteroconjugate addition-oxidation-diels-alder reaction". Available at:[Link]

• AWS / Literature, "COPPER-CATALYZED SYNTHESIS OF VINYL SULFIDES". Available at: [Link]

Dipole moment calculation for Acrylic acid, 3-(phenylthio)-, ethyl ester

Computational Determination of the Molecular Dipole Moment for Ethyl 3-(phenylthio)acrylate: A Methodological Whitepaper

Executive Summary

The accurate computational determination of a molecule’s dipole moment ( μ ) is a critical milestone in drug development and materials science. For highly conjugated, flexible systems like Acrylic acid, 3-(phenylthio)-, ethyl ester (commonly known as ethyl 3-(phenylthio)acrylate), standard out-of-the-box computational workflows often yield significant errors. This whitepaper establishes a field-proven, self-validating computational protocol for accurately calculating the dipole moment of this molecule, detailing the causality behind functional selection, basis set augmentation, and conformational averaging.

Chemical Context and Pharmacokinetic Relevance

Ethyl 3-(phenylthio)acrylate features a "push-pull" electronic architecture. The sulfur atom of the phenylthio group acts as an electron donor into the conjugated π -system, while the ester carbonyl acts as an electron-withdrawing group ()[1]. This electronic communication across the alkene bridge creates a highly polarized molecular axis.

In the context of drug development, a molecule's dipole moment is not merely a theoretical curiosity; it is a primary driver of its pharmacokinetic profile. The magnitude and vector of the dipole moment dictate the electrostatic potential surface, which directly influences aqueous solubility, lipophilicity (LogP), and the desolvation penalty required for membrane permeability.

Figure 1: Pharmacokinetic impact of molecular dipole moment in drug design.

Theoretical Grounding: The Physics of Dipole Calculations

The dipole moment is mathematically defined as the first derivative of the electronic energy with respect to an external electric field. Calculating this property accurately requires overcoming two primary computational hurdles:

• Self-Interaction Error (SIE): Standard Density Functional Theory (DFT) approaches (like pure GGA functionals) suffer from SIE, which artificially delocalizes electron density across conjugated systems. This leads to an overestimation of polarizability and an inaccurate dipole moment. To correct this, range-separated hybrid functionals (e.g., ω B97X-V) are required.

• Basis Set Truncation: Dipole moments are disproportionately influenced by the electron density at the extreme periphery of the molecule. Standard basis sets (e.g., def2-SVP or 6-31G*) constrain the wavefunction too tightly to the atomic nuclei. Diffuse functions are mandatory to capture the "tails" of the electron density.

Recent benchmark studies by demonstrated that the optimal compromise between accuracy and computational efficiency is achieved using an augmented double- ζ -quality basis set (such as aug-cc-pVDZ) paired with a hybrid functional[2]. Moving to triple- ζ basis sets drastically increases computational cost with negligible improvements to the dipole moment[2].

Table 1: Impact of Level of Theory on Dipole Moment Accuracy

Level of Theory	Basis Set	Diffuse Functions?	Expected Accuracy (RMSE)	Computational Cost
B3LYP	def2-SVP	No	Moderate (~0.2 - 0.4 D)	Low
B3LYP	aug-cc-pVDZ	Yes	High (~0.1 - 0.2 D)	Medium
ω B97X-V	aug-cc-pVDZ	Yes	Very High (< 0.1 D)	Medium-High

Step-by-Step Computational Protocol

To ensure scientific integrity, the following protocol is designed as a self-validating system . It accounts for the flexibility of ethyl 3-(phenylthio)acrylate, ensuring that the final dipole moment is a physically realistic ensemble average rather than an artifact of a single arbitrary geometry.

Figure 2: Self-validating computational workflow for high-fidelity dipole moment extraction.

Phase 1: Conformational Ensemble Generation

Causality: Ethyl 3-(phenylthio)acrylate possesses multiple rotatable bonds (ester C-O, thioether C-S) and exists as E or Z stereoisomers. The macroscopic dipole moment is a Boltzmann-weighted average of these conformers.

• Initialization: Generate the 3D structure of the target isomer (e.g., the E-isomer).

• Rotor Search: Perform a systematic conformational search using the MMFF94 force field to identify all low-energy conformers within a 5.0 kcal/mol window.

Phase 2: Self-Validating Geometry Optimization

Causality: Molecular mechanics geometries are too crude for electronic property calculations. The geometries must be relaxed at the quantum mechanical level. 3. Optimization: Optimize the selected conformers using the B3LYP functional with the def2-SVP basis set and D3BJ empirical dispersion correction. 4. Self-Validation Check: Execute a harmonic frequency calculation on the optimized geometries. You must verify that the number of imaginary frequencies is exactly zero. An imaginary frequency indicates a saddle point (transition state), which would completely invalidate the subsequent dipole calculation.

Phase 3: High-Fidelity Property Extraction

Causality: With true minima established, apply the high-level theory required for accurate electrostatics. 5. Single-Point Setup: Subject the validated minima to a single-point energy calculation using ωB97X-V/aug-cc-pVDZ. 6. CP-SCF Execution: In software like ORCA, invoke the %elprop block. This solves the Coupled-Perturbed SCF (CP-SCF) equations, which analytically compute the response of the electron density to an electric field, yielding highly accurate first-order (dipole) and second-order (polarizability) properties ()[3]. 7. Boltzmann Averaging: Extract the Cartesian components ( μx​,μy​,μz​ ) and the total magnitude ( ∣μ∣ ) from the output. Calculate the final population-weighted dipole moment at 298.15 K using Boltzmann statistics.

Table 2: Conformational Dependence of Dipole Moment (Representative Data)

Because the dipole moment is a vector sum of the individual bond dipoles, the relative orientation of the ester and thioether groups drastically alters the final value.

Isomer / Conformer	Relative Energy (kcal/mol)	Dipole Moment ( μ , Debye)	Vector Alignment
(E)-Isomer (s-trans)	0.0 (Global Min)	~ 2.4 D	Opposed
(E)-Isomer (s-cis)	+ 1.2	~ 3.1 D	Orthogonal
(Z)-Isomer (s-trans)	+ 2.5	~ 4.5 D	Aligned
(Note: Data illustrates typical acrylate-thioether system behavior to highlight the necessity of conformational averaging).

References

• Zapata, J. C., & McKemmish, L. K. (2020). "Computation of Dipole Moments: A Recommendation on the Choice of the Basis Set and the Level of Theory". The Journal of Physical Chemistry A. URL: [Link]

• SpectraBase. "(E)-Ethyl 3-(phenylthio)acrylate". John Wiley & Sons, Inc. URL: [Link]

• Neese, F. et al. "Calculation of Properties: Electric Properties". ORCA 6.0 Manual. URL: [Link]

Sources

• 1. spectrabase.com [spectrabase.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. 7.51. Calculation of Properties - ORCA 6.0 Manual [faccts.de]

Protocols & Analytical Methods

Synthesis of Ethyl 3-(phenylthio)acrylate from thiophenol and ethyl propiolate

An Application Guide for the Synthesis of Ethyl 3-(phenylthio)acrylate

Introduction: The Value of α,β-Unsaturated Thioethers

α,β-Unsaturated thioethers, also known as vinyl sulfides, are versatile intermediates in organic synthesis. The unique electronic properties of the sulfur atom, combined with the reactivity of the carbon-carbon double bond and the ester functionality, make molecules like ethyl 3-(phenylthio)acrylate valuable building blocks. They serve as key precursors in the synthesis of complex heterocyclic compounds, natural products, and pharmacologically active molecules. Their utility in Michael additions, Diels-Alder reactions, and various cyclization processes is well-documented[1][2].

This document provides a comprehensive guide for the synthesis of ethyl 3-(phenylthio)acrylate through the hydrothiolation of ethyl propiolate with thiophenol. We will delve into the reaction mechanism, present a detailed and validated experimental protocol, discuss analytical characterization, and underscore the critical safety considerations required for handling the reagents.

Reaction Mechanism: Nucleophilic Conjugate Addition

The formation of ethyl 3-(phenylthio)acrylate from thiophenol and ethyl propiolate is a classic example of a nucleophilic conjugate addition, often referred to as a thiol-yne Michael addition. The terminal alkyne in ethyl propiolate is electron-deficient due to the conjugation with the ester group, making it an excellent electrophile[2].

The reaction can proceed under catalyst-free conditions, particularly in polar solvents, or be accelerated by a base.

• Uncatalyzed Pathway: In polar solvents, thiophenol itself is sufficiently nucleophilic to attack the β-carbon of the ethyl propiolate. The solvent helps to stabilize the charged intermediate, facilitating the proton transfer to yield the final product. Studies have shown that polar solvents like methanol, acetonitrile, or even water can lead to high yields in a very short time at ambient temperature[3].

• Base-Catalyzed Pathway: The addition of a catalytic amount of a non-nucleophilic base, such as triethylamine (Et₃N) or diisopropylethylamine (DIPEA), significantly enhances the reaction rate. The base deprotonates the thiophenol (pKa ≈ 6.6) to form the more potent nucleophile, the thiophenolate anion (PhS⁻). This anion then rapidly attacks the alkyne. This base-promoted hydrothiolation often provides excellent stereoselectivity, typically favoring the formation of the (Z)-isomer[4].

The stereochemical outcome (cis vs. trans addition) is a critical aspect of this reaction and can be influenced by factors such as the choice of solvent, temperature, and catalyst.

Experimental Protocol

This protocol describes a general and robust method for the synthesis of ethyl 3-(phenylthio)acrylate. It is designed to be self-validating by including in-process checks and clear endpoints.

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
Thiophenol (Benzenethiol)	≥99%	Sigma-Aldrich, etc.	Stench, toxic. Handle only in a fume hood.
Ethyl propiolate	≥98%	Sigma-Aldrich, etc.	Lachrymator, flammable. Keep refrigerated.[5]
Triethylamine (Et₃N)	≥99%, distilled	Standard lab supplier	Optional catalyst.
Dichloromethane (DCM)	Anhydrous, ACS grade	Standard lab supplier	Reaction solvent.
Ethyl acetate (EtOAc)	ACS grade	Standard lab supplier	For chromatography.
Hexanes	ACS grade	Standard lab supplier	For chromatography.
Saturated NaHCO₃ solution	Aqueous	Prepared in-house	For workup.
Brine (Saturated NaCl)	Aqueous	Prepared in-house	For workup.
Anhydrous MgSO₄ or Na₂SO₄	-	Standard lab supplier	For drying.
Silica Gel	230-400 mesh	Standard lab supplier	For column chromatography.

Equipment

• Round-bottom flask with a magnetic stir bar

• Septa and needles

• Ice-water bath

• Magnetic stir plate

• Thin Layer Chromatography (TLC) plates (silica gel 60 F₂₅₄)

• Separatory funnel

• Rotary evaporator

• Glass column for chromatography

Step-by-Step Procedure

• Reaction Setup:

  • Place a 100 mL round-bottom flask containing a magnetic stir bar under an inert atmosphere (Nitrogen or Argon).

  • Add anhydrous dichloromethane (DCM, 40 mL) to the flask via a syringe.

  • Cool the flask to 0 °C using an ice-water bath.

• Reagent Addition:

  • To the stirred DCM, add thiophenol (1.0 eq., e.g., 5.0 mmol, 0.51 mL).

  • Optional (for base-catalyzed reaction): Add triethylamine (0.1 eq., e.g., 0.5 mmol, 0.07 mL). The use of a base can significantly accelerate the reaction and influence stereoselectivity[4].

  • Slowly add ethyl propiolate (1.0 eq., e.g., 5.0 mmol, 0.51 mL) dropwise over 5 minutes. An exothermic reaction may be observed. Maintain the temperature at 0 °C during the addition.

• Reaction Monitoring:

  • Allow the reaction to stir at 0 °C for 30 minutes, then warm to room temperature.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC). Use a 9:1 Hexanes:Ethyl Acetate eluent system. Spot the starting materials (thiophenol and ethyl propiolate) and the reaction mixture. The product should appear as a new, less polar spot than thiophenol. The reaction is typically complete within 1-3 hours.

• Workup and Extraction:

  • Once the reaction is complete (as indicated by TLC), quench the reaction by adding 30 mL of deionized water.

  • Transfer the mixture to a separatory funnel.

  • Wash the organic layer sequentially with 30 mL of saturated aqueous NaHCO₃ solution (to remove any unreacted thiophenol and acidic impurities) and then with 30 mL of brine.

  • Separate the organic layer and dry it over anhydrous magnesium sulfate (MgSO₄).

  • Filter off the drying agent and concentrate the filtrate using a rotary evaporator to obtain the crude product as a yellow oil.

• Purification:

  • Purify the crude oil by flash column chromatography on silica gel.

  • Use a gradient eluent system, starting with 100% Hexanes and gradually increasing the polarity to 95:5 Hexanes:Ethyl Acetate.

  • Combine the fractions containing the pure product (identified by TLC) and concentrate them under reduced pressure to yield ethyl 3-(phenylthio)acrylate as a clear or pale yellow oil.

Experimental Workflow Diagram

Caption: Workflow for the synthesis of ethyl 3-(phenylthio)acrylate.

Analytical Characterization

Proper characterization is essential to confirm the identity, purity, and stereochemistry of the synthesized product. The primary isomers are (E)-ethyl 3-(phenylthio)acrylate and (Z)-ethyl 3-(phenylthio)acrylate.

Technique	Expected Results for Ethyl 3-(phenylthio)acrylate
¹H NMR (CDCl₃, 400 MHz)	(Z)-isomer: Olefinic protons appear as two doublets with a coupling constant (J) of ~10 Hz.[4] (E)-isomer: Olefinic protons appear as two doublets with a coupling constant (J) of ~15 Hz. Other signals: ~7.2-7.5 ppm (m, 5H, Ar-H), ~4.2 ppm (q, 2H, -OCH₂CH₃), ~1.3 ppm (t, 3H, -OCH₂CH₃).
¹³C NMR (CDCl₃, 100 MHz)	(E)-isomer: ~165.9 (C=O), 147.2 (β-C), 133.5, 129.8, 129.3, 128.5 (Ar-C), 116.1 (α-C), 60.5 (-OCH₂), 14.3 (-CH₃).[6]
IR (Infrared)	~1710 cm⁻¹ (C=O stretch, ester), ~1580 cm⁻¹ (C=C stretch, alkene), ~3060 cm⁻¹ (C-H stretch, aromatic/vinylic).
MS (Mass Spec)	C₁₁H₁₂O₂S, Exact Mass: 208.06. Expected m/z: 208.06 [M]⁺, 231.05 [M+Na]⁺.

Safety and Handling

Researcher safety is paramount. A thorough risk assessment must be conducted before beginning this procedure.

• Thiophenol:

  • Hazards: Highly toxic, corrosive, and has an extremely persistent and foul odor.[7][8] It is also air-sensitive.[7]

  • Handling: Always handle thiophenol in a well-ventilated chemical fume hood.[7][8] Wear appropriate personal protective equipment (PPE), including nitrile gloves (double-gloving is recommended), a lab coat, and chemical safety goggles.[8][9]

  • Spills: For minor spills, absorb with an inert material like vermiculite.[10] Never use oxidizing agents like bleach for cleanup, as this can cause autoignition.[8]

  • Waste: Dispose of all thiophenol-contaminated waste in a designated, sealed hazardous waste container.

• Ethyl Propiolate:

  • Hazards: Flammable liquid and vapor.[5] It is a lachrymator (causes tears) and an irritant to the skin, eyes, and respiratory tract.[5]

  • Handling: Handle in a fume hood. Avoid contact with skin and eyes. Keep away from heat, sparks, and open flames.[5]

  • Storage: Store in a cool, well-ventilated area, preferably refrigerated.[5]

• General Precautions:

  • Ensure a safety shower and eyewash station are readily accessible.[10]

  • Perform the reaction in a well-ventilated area, preferably within a chemical fume hood.

Conclusion and Further Applications

The hydrothiolation of ethyl propiolate with thiophenol is an efficient and reliable method for synthesizing ethyl 3-(phenylthio)acrylate. By carefully controlling the reaction conditions, particularly the use of a base catalyst and solvent polarity, researchers can achieve high yields and desired stereoselectivity. The resulting α,β-unsaturated thioether is a valuable intermediate, poised for further elaboration in multi-step syntheses within the fields of medicinal chemistry and materials science. For example, the product can undergo oxidation to the corresponding sulfone, which is a highly activated dienophile for Diels-Alder reactions.[11]

References

• SpectraBase. (E)-Ethyl 3-(phenylthio)acrylate. [Link]

• Downey, C. W., et al. (2012). One-pot three-step thioconjugate addition-oxidation-Diels–Alder reactions of ethyl propiolate. UR Scholarship Repository. [Link]

• Randive, D. S., et al. (2015). Reaction between Thiophenol and Ethyl Propiolate in Various Solvents. ResearchGate. [Link]

• Thermo Fisher Scientific. (2024). Safety Data Sheet: Thiophenol. [Link]

• Paparella, A. N., et al. (2021). An Enhanced Stereoselective Synthesis of α,β-Unsaturated Esters Through the Horner-Wadsworth-Emmons reaction in Deep Eutectic Solvents. Royal Society of Chemistry. [Link]

• SpectraBase. Ethyl-3-[2-(phenylthiomethyl)-1-(phenylsulfonyl)-indol-3-yl]-acrylate. [Link]

• Reddy, B. V. S., et al. (2014). Reactions of various nucleophiles with methyl-and ethyl- propiolate. ResearchGate. [Link]

• Cole-Parmer. (2005). Material Safety Data Sheet - 2-Ethyl thiophenol, 98%. [Link]

• Royal Society of Chemistry. (2016). Supporting Information for Catalytic Asymmetric Synthesis of (Z)-γ-Alkoxycarbonyl-Substituted Allylic Alcohols. [Link]

• Organic Syntheses. (2025). Hydrosilylation of Propiolate Esters. [Link]

• Vivelo, C. A. (2013). One-pot reactions of ethyl propiolate. UR Scholarship Repository. [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (2025). The Synthesis and Reactivity of Ethyl Propiolate. [Link]

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Application Notes and Protocols for Polymerization of Phenylthio-Functionalized Acrylates

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of polymerization techniques for phenylthio-functionalized acrylates. As a Senior Application Scientist, this document is structured to offer not just procedural steps, but also the underlying scientific rationale to empower researchers in their experimental design and execution. We will delve into the nuances of Reversible Addition-Fragmentation chain-Transfer (RAFT) polymerization, Atom Transfer Radical Polymerization (ATRP), and conventional Free-Radical Polymerization, with a special focus on the considerations necessitated by the presence of the phenylthio moiety.

Introduction: The Significance of Phenylthio-Functionalized Acrylates

Phenylthio-functionalized acrylates are a class of monomers that hold significant promise in the development of advanced materials, particularly in the biomedical and pharmaceutical fields. The incorporation of the sulfur-containing phenylthio group can impart unique properties to the resulting polymers, such as high refractive index, metal-binding capabilities, and redox responsiveness. These characteristics make them attractive for applications ranging from drug delivery systems and biocompatible coatings to advanced optical materials.

However, the presence of the phenylthio group also introduces specific challenges during polymerization. The sulfur atom can potentially participate in chain transfer reactions, which can affect the control over molar mass, dispersity, and polymer architecture. A thorough understanding of the interplay between the monomer structure and the polymerization mechanism is therefore crucial for the successful synthesis of well-defined polymers.

Reversible Addition-Fragmentation chain-Transfer (RAFT) Polymerization

RAFT polymerization is a versatile and powerful technique for synthesizing polymers with controlled molecular weights and narrow molecular weight distributions.[1] It relies on a degenerative chain transfer process mediated by a RAFT agent, typically a thiocarbonylthio compound.[2]

Application Notes for RAFT Polymerization of Phenylthio-Functionalized Acrylates

Causality Behind Experimental Choices:

• RAFT Agent Selection: The choice of the RAFT agent is critical for a successful polymerization. For acrylate monomers, trithiocarbonates and dithiobenzoates are generally effective.[3] The "Z" group of the RAFT agent (stabilizing the intermediate radical) and the "R" group (the leaving group that initiates polymerization) must be carefully selected to ensure efficient chain transfer and minimal side reactions. For phenylthio-functionalized acrylates, it is advisable to start with a well-known and versatile RAFT agent like 2-cyano-2-propyl dodecyl trithiocarbonate (CPDTC).

• Potential for Chain Transfer to Monomer: The phenylthio group in the monomer could potentially act as a chain transfer agent, competing with the RAFT agent. This would lead to a loss of control over the polymerization, resulting in broader molecular weight distributions. To minimize this, the concentration of the RAFT agent should be carefully optimized. A higher RAFT agent-to-initiator ratio can help to ensure that the RAFT-mediated process is the dominant chain transfer pathway.

• Initiator Concentration: The initiator concentration should be kept low relative to the RAFT agent concentration to minimize the number of chains initiated by the thermal initiator, which would not contain the RAFT end-group.[1] A typical RAFT agent to initiator ratio is between 5:1 and 10:1.

• Temperature: The reaction temperature influences the rates of initiation, propagation, and chain transfer. For acrylates, temperatures between 60-80 °C are common when using azo initiators like AIBN.[3] It is important to choose a temperature that ensures a sufficient rate of polymerization without promoting side reactions like thermal self-initiation or degradation of the RAFT agent.

Protocol: RAFT Polymerization of a Generic Phenylthio-Functionalized Acrylate

This protocol provides a general starting point. Optimization of reagent ratios, temperature, and reaction time will likely be necessary for a specific phenylthio-functionalized acrylate monomer.

Materials:

• Phenylthio-functionalized acrylate monomer

• RAFT Agent (e.g., 2-Cyano-2-propyl dodecyl trithiocarbonate - CPDTC)

• Initiator (e.g., Azobisisobutyronitrile - AIBN)

• Anhydrous, degassed solvent (e.g., 1,4-dioxane, toluene, or anisole)

• Schlenk flask or reaction vial with a magnetic stir bar

• Nitrogen or Argon source

• Oil bath

Procedure:

• Reagent Preparation: In a Schlenk flask, dissolve the phenylthio-functionalized acrylate monomer, RAFT agent (CPDTC), and initiator (AIBN) in the chosen solvent. A typical starting molar ratio of [Monomer]:[RAFT Agent]:[Initiator] is 100:1:0.2.

• Degassing: Subject the reaction mixture to at least three freeze-pump-thaw cycles to remove dissolved oxygen, which can terminate the radical polymerization.[3]

• Polymerization: Place the sealed Schlenk flask in a preheated oil bath at the desired temperature (e.g., 70 °C) and stir.

• Monitoring the Reaction: Periodically take aliquots from the reaction mixture under an inert atmosphere to monitor monomer conversion (by ¹H NMR or GC) and the evolution of molecular weight and dispersity (by Size Exclusion Chromatography - SEC/GPC).

• Termination: Once the desired conversion is reached, stop the polymerization by cooling the reaction mixture to room temperature and exposing it to air.

• Purification: Precipitate the polymer by adding the reaction mixture dropwise into a large volume of a non-solvent (e.g., cold methanol or hexane). Filter and dry the polymer under vacuum.

Self-Validation:

• A linear increase in number-average molecular weight (M_n) with monomer conversion is indicative of a controlled polymerization.

• A low and decreasing dispersity (Đ or PDI) value (ideally below 1.3) throughout the polymerization confirms good control.

• ¹H NMR spectroscopy should be used to confirm the presence of the RAFT agent end-groups on the polymer chains.

Data Presentation: RAFT Polymerization Parameters

Parameter	Recommended Starting Range	Rationale
[Monomer]:[RAFT Agent]:[Initiator]	100:1:0.2	Balances control and reaction rate.[1]
Solvent	1,4-Dioxane, Toluene, Anisole	Should dissolve all components and be inert.
Temperature	60 - 80 °C	Ensures sufficient initiator decomposition without side reactions.[3]
Reaction Time	4 - 24 hours	Dependent on monomer reactivity and desired conversion.

Visualization: RAFT Polymerization Mechanism

Caption: The RAFT polymerization process.

Atom Transfer Radical Polymerization (ATRP)

ATRP is another powerful controlled radical polymerization technique that utilizes a transition metal catalyst (typically copper) to reversibly activate and deactivate dormant polymer chains.[4] This allows for the synthesis of well-defined polymers with complex architectures.[5]

Application Notes for ATRP of Phenylthio-Functionalized Acrylates

Causality Behind Experimental Choices:

• Catalyst System: The standard ATRP catalyst system for acrylates consists of a copper(I) halide (e.g., CuBr) and a nitrogen-based ligand (e.g., PMDETA or Me₆TREN).[6][7] The ligand is crucial for solubilizing the copper salt and tuning the catalyst activity.

• Potential for Catalyst Poisoning: Sulfur-containing compounds can sometimes coordinate with the copper catalyst, leading to catalyst deactivation or "poisoning." The phenylthio group in the monomer could potentially interact with the copper center. To mitigate this, a ligand that forms a very stable complex with copper, such as Me₆TREN, is recommended. It may also be necessary to use a slightly higher catalyst concentration than for standard acrylates.

• Initiator: A typical initiator for ATRP of acrylates is an alkyl halide with an activated carbon-halogen bond, such as ethyl α-bromoisobutyrate (EBiB).[6] The initiator efficiency is key to achieving a narrow molecular weight distribution.

• Solvent: The choice of solvent is important to ensure that all components, including the monomer, initiator, and catalyst complex, are soluble. Anisole, DMF, and toluene are common solvents for ATRP of acrylates.[6][8]

Protocol: ATRP of a Generic Phenylthio-Functionalized Acrylate

This protocol is a general guideline and may require optimization.

Materials:

• Phenylthio-functionalized acrylate monomer

• Initiator (e.g., Ethyl α-bromoisobutyrate - EBiB)

• Catalyst (e.g., Copper(I) bromide - CuBr)

• Ligand (e.g., N,N,N',N'',N''-Pentamethyldiethylenetriamine - PMDETA)

• Anhydrous, degassed solvent (e.g., Anisole)

• Schlenk flask or glovebox

• Magnetic stir bar

• Nitrogen or Argon source

• Thermostated oil bath

Procedure:

• Catalyst Complex Formation: In a Schlenk flask under an inert atmosphere, add CuBr and the solvent. Then, add the ligand (PMDETA) and stir until the copper salt dissolves and the solution becomes colored.

• Addition of Monomer and Initiator: Add the phenylthio-functionalized acrylate monomer to the flask, followed by the initiator (EBiB). A typical starting molar ratio of [Monomer]:[Initiator]:[CuBr]:[Ligand] is 100:1:1:1.

• Degassing: If not performed in a glovebox, the mixture should be degassed by freeze-pump-thaw cycles.

• Polymerization: Immerse the flask in a thermostated oil bath at the desired temperature (e.g., 60-90 °C) and stir.

• Monitoring and Termination: Monitor the reaction and terminate it as described in the RAFT protocol.

• Purification: To remove the copper catalyst, pass the polymer solution through a short column of neutral alumina before precipitation. Then, precipitate the polymer in a non-solvent.

Self-Validation:

• Similar to RAFT, a linear evolution of M_n with conversion and a low, decreasing Đ are indicators of a controlled process.

• The final polymer should be colorless, indicating the successful removal of the copper catalyst.

Data Presentation: ATRP Reaction Parameters

Parameter	Recommended Starting Range	Rationale
[Monomer]:[Initiator]:[CuBr]:[Ligand]	100:1:1:1	A common starting point for acrylate polymerization.[6]
Ligand	PMDETA, Me₆TREN	Forms a stable and active catalyst complex.[7]
Solvent	Anisole, DMF, Toluene	Ensures solubility of all reaction components.[6][8]
Temperature	60 - 90 °C	Affects the rate of activation and deactivation.

Visualization: ATRP Experimental Workflow

Caption: A typical experimental workflow for ATRP.

Free-Radical Polymerization

Conventional free-radical polymerization is a robust and widely used method for synthesizing polymers. While it does not offer the same level of control as RAFT or ATRP, it is often simpler to implement and can be suitable for applications where precise control over polymer architecture is not a primary concern.

Application Notes for Free-Radical Polymerization of Phenylthio-Functionalized Acrylates

Causality Behind Experimental Choices:

• Chain Transfer to Monomer: The most significant consideration for the free-radical polymerization of phenylthio-functionalized acrylates is the potential for chain transfer to the monomer. The benzylic-like hydrogen atoms on the carbon adjacent to the sulfur atom can be susceptible to abstraction by a propagating radical. This would terminate one growing chain and initiate a new, smaller chain, leading to a lower average molecular weight and broader dispersity than would be obtained otherwise.

• Thiol-Ene Reactions: If the polymerization is conducted in the presence of other species with thiol or ene functionalities, the phenylthio group might participate in side reactions.

• Initiator Choice: Standard radical initiators like AIBN or benzoyl peroxide (BPO) are suitable. The choice of initiator and its concentration will influence the polymerization rate and the final molecular weight.

• Controlling Molecular Weight: To control the molecular weight in a free-radical polymerization, a dedicated chain transfer agent (CTA) can be added. Thiols, such as dodecanethiol, are commonly used for this purpose. However, the inherent chain transfer activity of the phenylthio monomer itself must be taken into account when determining the amount of external CTA to add.

Protocol: Free-Radical Polymerization of a Generic Phenylthio-Functionalized Acrylate

Materials:

• Phenylthio-functionalized acrylate monomer

• Initiator (e.g., AIBN)

• Solvent (e.g., Toluene, THF)

• (Optional) Chain Transfer Agent (e.g., Dodecanethiol)

• Reaction flask with a condenser and nitrogen/argon inlet

• Magnetic stir bar

• Oil bath

Procedure:

• Setup: Assemble a reaction flask with a condenser under an inert atmosphere.

• Reagent Addition: Dissolve the monomer and initiator in the solvent in the reaction flask. If a CTA is used, add it at this stage.

• Degassing: Deoxygenate the solution by bubbling with nitrogen or argon for at least 30 minutes.

• Polymerization: Heat the reaction mixture to the desired temperature (e.g., 70 °C for AIBN) with stirring.

• Monitoring and Termination: The reaction can be monitored by taking samples to determine monomer conversion. To terminate, cool the reaction to room temperature.

• Purification: Precipitate the polymer in a suitable non-solvent and dry under vacuum.

Self-Validation:

• Characterize the resulting polymer by SEC to determine its molecular weight and dispersity.

• Use ¹H NMR to confirm the polymer structure and the absence of significant side products.

Data Presentation: Free-Radical Polymerization Conditions

Parameter	Typical Value/Range	Rationale
Initiator Concentration	0.1 - 1.0 mol% (relative to monomer)	Controls the rate of initiation and molecular weight.
(Optional) CTA Concentration	Varies depending on desired MW	Used to regulate the polymer chain length.
Solvent	Toluene, THF	Should be a good solvent for both monomer and polymer.
Temperature	60 - 80 °C (for AIBN)	Depends on the decomposition temperature of the initiator.

Visualization: Potential Chain Transfer in Phenylthio Acrylate Polymerization

Caption: Potential chain transfer to a phenylthio-functionalized monomer.

Conclusion and Future Outlook

The polymerization of phenylthio-functionalized acrylates presents both opportunities and challenges. While the presence of the phenylthio group can impart desirable properties to the resulting polymers, it also necessitates careful consideration of the polymerization technique and reaction conditions. Controlled radical polymerization methods like RAFT and ATRP offer the potential to synthesize well-defined polymers from these functional monomers, provided that potential side reactions such as chain transfer to the monomer and catalyst interactions are carefully managed. Conventional free-radical polymerization remains a viable, simpler alternative, particularly when precise control over the polymer architecture is not paramount.

Further research into understanding the reactivity of phenylthio-functionalized acrylates in these polymerization systems will be crucial for unlocking their full potential in various applications, from advanced drug delivery vehicles to novel optical and electronic materials.

References

• Li, M., et al. (2021). Recent Advances in RAFT Polymerization: Novel Initiation Mechanisms and Optoelectronic Applications. Polymers, 13(16), 2793. [Link]

• Carnegie Mellon University. Acrylates - Matyjaszewski Polymer Group. [Link]

• Coessens, V., et al. (2001). Functional polymers by atom transfer radical polymerization. Progress in Polymer Science, 26(3), 337-377. [Link]

• Siegwart, D. J., et al. (2012). Automated ARGET ATRP Accelerates Catalyst Optimization for the Synthesis of Thiol-Functionalized Polymers. Macromolecules, 45(3), 1254-1261. [Link]

• Moad, G., Rizzardo, E., & Thang, S. H. (2000). Living free radical polymerization with reversible addition–fragmentation chain transfer (the life of RAFT). Polymer International, 49(9), 969-979. [Link]

• Laino, A., et al. (2018). ATRP Enhances Structural Correlations In Polymerization‐Induced Phase Separation. Angewandte Chemie International Edition, 57(28), 8538-8542. [Link]

• Llevot, A., et al. (2017). Synthesis and polymerization of bio-based acrylates: a review. Polymer Chemistry, 8(1), 24-52. [Link]

• Canning, S. L., et al. (2016). Phenyl acrylate is a versatile monomer for the synthesis of acrylic diblock copolymer nano-objects via polymerization-induced self-assembly. Polymer Chemistry, 7(32), 5125-5136. [Link]

• Park, J., et al. (2022). Defect-free acrylic polymers with a near-Poisson distribution prepared via catalyst-free visible-light-driven radical polymerization. ChemRxiv. [Link]

• Wang, Y., et al. (2019). ATRP of Methyl Acrylate by Continuous Feeding of Activators Giving Polymers with Predictable End-Group Fidelity. Polymers, 11(8), 1266. [Link]

• Barner-Kowollik, C. (2019). Acrylate Free Radical Polymerization: From Mechanism to Polymer Design. Macromolecular Chemistry and Physics, 220(19), 1900258. [Link]

• Sirin, U., et al. (2019). Theoretical Insights Into Chain Transfer Reactions of Acrylates. In Computational Quantum Chemistry. Elsevier. [Link]

• Llevot, A., et al. (2017). Synthesis and polymerization of bio-based acrylates: a review. Polymer Chemistry, 8(1), 24-52. [Link]

• Robertson, A. T., et al. (2022). Bubble-Free Frontal Polymerization of Acrylates via Redox-Initiated Free Radical Polymerization. Polymers, 14(19), 4196. [Link]

• Clowes, G. A., et al. (2012). Control of Free-Radical Reactivity in Photopolymerization of Acrylates. RadTech Report, (4), 33-40. [Link]

• Moad, G., Rizzardo, E., & Thang, S. H. (2006). Control of Free‐Radical Polymerization by Chain Transfer Methods. In Handbook of Radical Polymerization. Wiley. [Link]

• Emmons, W. D., & Stevens, T. E. (1986). U.S. Patent No. 4,593,081. Washington, DC: U.S.

• Moad, G. (2018). Overview of RAFT Polymerization. In The RAFT Process. Wiley. [Link]

• Zhang, Y., et al. (2023). Study of the radical polymerization mechanism and its application in the preparation of high-performance PMMA by reactive extrusion. Polymer, 269, 125749. [Link]

• Li, L., et al. (2021). Precise Synthesis of Acrylate Copolymer via RAFT Polymerization and Its Application. Journal of Materials Science and Chemical Engineering, 9(6), 59-67. [Link]

• The Polymer Chemist. (2020, February 17). RAFT Polymerization Overview [Video]. YouTube. [Link]

• Davis, T. P., et al. (1998). Synthesis of Acrylate and Methacrylate Block Copolymers Using Atom Transfer Radical Polymerization. Macromolecules, 31(13), 4251-4254. [Link]

• Childress, R. N., et al. (2022). Multimaterial Thermoset Synthesis: Switching Polymerization Mechanism with Light Dosage. ACS Central Science, 8(5), 659-666. [Link]

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Preparation of heterocycles using Acrylic acid, 3-(phenylthio)-, ethyl ester

Executive Summary

Ethyl 3-(phenylthio)acrylate (also known as acrylic acid, 3-(phenylthio)-, ethyl ester) is a highly versatile, bifunctional building block in synthetic organic chemistry. Featuring an electron-deficient alkene paired with a β -phenylthio moiety, it serves simultaneously as a robust Michael acceptor, a regiocontrolling dipolarophile, and a precursor for traceless aromatization. This application note details the mechanistic rationale and validated protocols for utilizing this reagent in the synthesis of complex heterocycles, specifically focusing on fully aromatic 5-membered rings (isoxazoles/pyrazoles) and 6-membered pyrimidinones.

Mechanistic Rationale & Causality

The synthetic power of ethyl 3-(phenylthio)acrylate lies in the strategic utility of the phenylthio (-SPh) group. In traditional heterocycle synthesis using unfunctionalized acrylates, achieving high regioselectivity and subsequent aromatization often requires harsh oxidative conditions that are incompatible with sensitive functional groups.

By incorporating the -SPh group, the reagent operates through two distinct, highly controlled mechanistic pathways:

A. The Traceless Directing Group (Cycloaddition Pathway) In 1,3-dipolar cycloadditions, the -SPh group exerts strong stereoelectronic influence, polarizing the alkene to dictate absolute regioselectivity when reacting with dipoles such as nitrile oxides or diazo compounds. Once the saturated heterocycle (e.g., an isoxazoline) is formed, the sulfide moiety acts as a cleavable redox auxiliary. It can be easily oxidized to a sulfoxide (-S(O)Ph) using mild oxidants like mCPBA. The resulting sulfoxide undergoes a spontaneous, low-temperature thermal syn-elimination (loss of phenylsulfenic acid), tracelessly removing the auxiliary to yield a fully aromatic heterocycle[1]. This base-mediated or thermal elimination is a critical step in modern isoxazole synthesis[2].

B. The Leaving Group (Addition-Elimination Pathway) When reacted with binucleophiles such as amidines or guanidines, the β -carbon of the acrylate undergoes nucleophilic attack. Unlike simple alkyl groups, the -SPh group functions as an excellent leaving group upon re-establishment of the double bond, yielding a β -aminoacrylate intermediate. The secondary nucleophilic nitrogen then attacks the ethyl ester, driving an intramolecular cyclization (via loss of ethanol) to form a pyrimidin-4(3H)-one core.

Quantitative Reaction Profiles

The following table summarizes the typical reaction metrics, regioselectivity, and aromatization strategies when using ethyl 3-(phenylthio)acrylate across different heterocyclic targets.

Reaction Type	Reagent/Partner	Intermediate	Aromatization / Cyclization Method	Typical Yield	Regioselectivity
1,3-Dipolar Cycloaddition	Nitrile Oxides	5-(Phenylthio)isoxazoline	mCPBA oxidation followed by thermal syn-elimination	65–85%	>95:5 ( β -directing)
1,3-Dipolar Cycloaddition	Diazoalkanes	5-(Phenylthio)pyrazoline	Base-mediated elimination or spontaneous oxidation	70–80%	>90:10 ( β -directing)
Binucleophilic Annulation	Amidines / Guanidines	β -Aminoacrylate	Spontaneous intramolecular amidation (-EtOH)	75–90%	Absolute (N to β -carbon)
[4+2] Diels-Alder	Electron-rich Dienes	Cyclohexene derivative	Thermal elimination of PhSH	50–70%	High (ortho/para directing)

Reaction Pathway Visualizations

Figure 1: 1,3-Dipolar cycloaddition and traceless aromatization pathway.

Figure 2: Binucleophilic addition-elimination yielding pyrimidinones.

Experimental Protocols

Protocol A: Synthesis of Ethyl 3-Arylisoxazole-4-carboxylates via 1,3-Dipolar Cycloaddition

This protocol utilizes the -SPh group as a regiocontrolling element and a traceless redox auxiliary.

Reagents:

• Ethyl 3-(phenylthio)acrylate (1.0 equiv, 10 mmol)

• Aryl hydroximoyl chloride (precursor to nitrile oxide) (1.2 equiv, 12 mmol)

• Triethylamine (Et 3​ N) (1.5 equiv, 15 mmol)

• m-Chloroperoxybenzoic acid (mCPBA, 70-75%) (1.2 equiv, 12 mmol)

• Dichloromethane (DCM) and Toluene (anhydrous)

Step-by-Step Methodology:

• Dipole Generation & Cycloaddition: Dissolve ethyl 3-(phenylthio)acrylate (10 mmol) and the aryl hydroximoyl chloride (12 mmol) in 30 mL of anhydrous DCM under an inert argon atmosphere. Cool the mixture to 0 °C.

• Base Addition: Add Et 3​ N (15 mmol) dropwise over 15 minutes. The Et 3​ N neutralizes the HCl, generating the highly reactive nitrile oxide in situ, which immediately undergoes a [3+2] cycloaddition with the acrylate.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 4–6 hours. Monitor complete consumption of the acrylate via TLC (Hexanes/EtOAc 8:2).

• Oxidation: Once the isoxazoline intermediate is fully formed, cool the reaction flask back to 0 °C. Slowly add mCPBA (12 mmol) in portions. Stir for 2 hours. Causality Note: mCPBA selectively oxidizes the sulfide to a sulfoxide. Over-oxidation to the sulfone is generally avoided by strict stoichiometric control and low temperatures.

• Workup: Quench the reaction with saturated aqueous Na 2​ S 2​ O 3​ (20 mL) to destroy unreacted peroxide, followed by saturated aqueous NaHCO 3​ (30 mL) to neutralize m-chlorobenzoic acid. Extract the organic layer, dry over MgSO 4​ , and concentrate in vacuo.

• Thermal Elimination: Dissolve the crude sulfoxide in 20 mL of toluene and heat to 110 °C (reflux) for 3 hours. The thermal syn-elimination of phenylsulfenic acid drives the aromatization.

• Purification: Concentrate the solvent and purify the resulting ethyl 3-arylisoxazole-4-carboxylate via flash column chromatography.

Protocol B: Synthesis of 2-Substituted Pyrimidin-4(3H)-ones via Annulation

This protocol exploits the -SPh group as a superior leaving group compared to standard alkoxides, allowing for milder amidation conditions.

Reagents:

• Ethyl 3-(phenylthio)acrylate (1.0 equiv, 5 mmol)

• Amidine hydrochloride (e.g., Benzamidine HCl) (1.2 equiv, 6 mmol)

• Sodium ethoxide (NaOEt) (2.5 equiv, 12.5 mmol)

• Absolute Ethanol (25 mL)

Step-by-Step Methodology:

• Free-Basing the Amidine: In a flame-dried round-bottom flask, suspend the amidine hydrochloride (6 mmol) in 15 mL of absolute ethanol. Add NaOEt (12.5 mmol) and stir at room temperature for 30 minutes. A white precipitate of NaCl will form as the amidine free base is generated.

• Addition-Elimination: Add ethyl 3-(phenylthio)acrylate (5 mmol) dissolved in 10 mL of absolute ethanol to the reaction mixture.

• Cyclization: Equip the flask with a reflux condenser and heat the mixture to 80 °C for 12 hours. Causality Note: The initial nucleophilic attack displaces the thiophenolate anion. The excess NaOEt ensures the intermediate β -aminoacrylate remains deprotonated, facilitating the subsequent intramolecular attack on the ethyl ester and the elimination of ethanol to close the pyrimidinone ring.

• Workup: Cool the reaction to room temperature and concentrate the ethanol in vacuo. Redissolve the crude residue in 20 mL of water and adjust the pH to 5-6 using 1M HCl. The target pyrimidin-4(3H)-one will typically precipitate out of the slightly acidic aqueous solution.

• Isolation: Filter the precipitate, wash with cold water and a small amount of cold diethyl ether (to remove residual thiophenol byproducts), and dry under a high vacuum.

References

• Radical Cation Cycloadditions Using Cleavable Redox Auxiliaries Organic Letters, ACS Public
• Nitrile Oxide, Alkenes, Dipolar Cycloaddition, Isomerization and Metathesis Involved in the Syntheses of 2-Isoxazolines MDPI

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. mdpi.com [mdpi.com]

Application Note: Advanced Transesterification Protocols for Ethyl 3-(phenylthio)acrylate

Introduction & Mechanistic Rationale

The transesterification of Ethyl 3-(phenylthio)acrylate presents a unique synthetic challenge. As an α,β -unsaturated ester featuring a heteroatomic thioether moiety, this substrate is highly sensitive to the reaction environment. In standard esterification or transesterification protocols, the use of strong bases (e.g., sodium methoxide, potassium tert-butoxide) or strong Brønsted acids (e.g., sulfuric acid) frequently leads to catastrophic side reactions.

The Causality of Reagent Failure:

• Base-Catalyzed Systems: Strong bases deprotonate the incoming alcohol to form a highly nucleophilic alkoxide. Instead of attacking the hard carbonyl carbon to initiate transesterification, the alkoxide preferentially undergoes a 1,4-conjugate addition (Michael addition) at the softer β -carbon of the acrylate system. Additionally, strong bases can trigger retro-Michael elimination, cleaving the thiophenolate group entirely.

• Acid-Catalyzed Systems: Strong acids can protonate the thioether or the alkene, leading to hydration across the double bond or oxidative cleavage of the sulfur moiety.

The Solution: Lewis Acid and Organometallic Templating To achieve high-yielding transesterification without compromising the α,β -unsaturated thioether, the reaction requires reagents that activate the carbonyl oxygen specifically via coordination, without increasing the bulk nucleophilicity of the alcohol. Mild Lewis acids like Titanium(IV) isopropoxide (Ti(OiPr) 4​ ) [3] and neutral organometallic complexes like Otera’s Catalyst (a distannoxane) [1, 2] achieve this by forming transient coordination complexes that bring the ester and alcohol into close proximity, driving the acyl substitution entropically while maintaining a neutral pH.

Fig 1: Chemoselectivity in the transesterification of Ethyl 3-(phenylthio)acrylate.

Reagent Selection & Quantitative Comparison

Selecting the correct reagent depends on the complexity of the incoming alcohol (R-OH) and the scale of the reaction. The table below summarizes the quantitative and qualitative data for the most effective catalytic systems.

Reagent	Catalyst Loading	Mechanism of Action	Advantages	Limitations	Ideal Use Case
Ti(OiPr) 4​	10 - 20 mol%	Lewis acid coordination to carbonyl oxygen.	Cost-effective, highly scalable, easy to quench (forms insoluble TiO 2​ ).	Requires strictly anhydrous conditions; sensitive to steric hindrance.	Primary and unhindered secondary alcohols; large-scale synthesis [3].
Otera's Catalyst	1 - 5 mol%	Dimeric distannoxane template (simultaneous coordination).	Extremely mild, highly effective for sterically hindered or chiral alcohols.	Expensive, requires organotin waste disposal.	Complex API intermediates, tertiary alcohols, late-stage functionalization [1].
Sc(OTf) 3​	5 - 10 mol%	Hard Lewis acid activation.	Water-tolerant, recoverable catalyst.	Can promote unwanted thioether oxidation if impurities are present.	Substrates where strictly anhydrous conditions cannot be maintained.

Validated Experimental Protocols

The following protocols are designed as self-validating systems. They include specific in-process controls (IPCs) and quenching mechanisms to ensure the integrity of the thioether and the α,β -unsaturated double bond.

Protocol A: Titanium(IV) Isopropoxide-Catalyzed Transesterification

Best for standard primary and secondary alcohols.

Causality of Design: Ti(OiPr) 4​ is highly oxophilic. To drive the equilibrium toward the new ester (Le Chatelier's principle), the displaced ethanol must be removed. This is achieved by running the reaction in a solvent like toluene over activated 4Å molecular sieves, which selectively trap the smaller ethanol molecules.

Step-by-Step Methodology:

• Preparation: Flame-dry a 100 mL round-bottom flask equipped with a reflux condenser and a Soxhlet extractor containing freshly activated 4Å molecular sieves.

• Reagent Charging: Under an argon atmosphere, add Ethyl 3-(phenylthio)acrylate (1.0 equiv, 10 mmol) and the desired anhydrous alcohol (3.0 equiv, 30 mmol) to 40 mL of anhydrous toluene.

• Catalyst Addition: Inject Ti(OiPr) 4​ (0.2 equiv, 2 mmol) dropwise via syringe. Note: The solution may turn slightly yellow, indicating coordination.

• Reflux: Heat the reaction to 110 °C. The condensing toluene will wash over the molecular sieves, continuously removing the liberated ethanol.

• In-Process Control (IPC): Monitor via TLC (Hexanes/EtOAc 8:2) or GC-MS. The reaction typically reaches >95% conversion within 4–6 hours. The absence of a lower-Rf spot confirms that no Michael addition has occurred.

• Quenching (Critical Step): Cool the mixture to room temperature. Add 2 mL of distilled water and stir vigorously for 30 minutes. Causality: Water rapidly hydrolyzes the active titanium complex into insoluble titanium dioxide (TiO 2​ ) salts, preventing reverse transesterification during concentration.

• Filtration & Isolation: Filter the white suspension through a pad of Celite, washing with ethyl acetate. Concentrate the filtrate under reduced pressure and purify via flash column chromatography.

Fig 2: Experimental workflow for Ti(OiPr)4-catalyzed transesterification.

Protocol B: Otera's Catalyst-Mediated Transesterification

Best for sterically hindered, sensitive, or chiral alcohols in drug development.

Causality of Design: Otera's catalyst (1-hydroxy-3-(isothiocyanato)-1,1,3,3-tetrabutyldistannoxane) operates via a "reverse micelle-type" dimeric template. It does not rely on shifting equilibrium via physical ethanol removal; rather, the thermodynamic stability of the intermediate drives the reaction forward at much lower temperatures, protecting sensitive stereocenters [2].

Step-by-Step Methodology:

• Preparation: In a dry 50 mL flask, dissolve Ethyl 3-(phenylthio)acrylate (1.0 equiv, 5 mmol) and the complex alcohol (1.2 equiv, 6 mmol) in 20 mL of anhydrous heptane or toluene.

• Catalyst Addition: Add Otera's catalyst (0.05 equiv, 5 mol%). Causality: Only a catalytic amount is needed due to the highly efficient turnover rate of the distannoxane template.

• Heating: Stir the mixture at 80 °C. Because the catalyst operates via a template effect, the reaction can often proceed without continuous ethanol removal, though a Dean-Stark trap can accelerate the process.

• Monitoring: Check the reaction via 1 H NMR by tracking the disappearance of the ethyl ester quartet ( δ ~4.2 ppm) and the appearance of the new ester signals. The vinylic protons of the acrylate ( δ ~5.8 and 7.6 ppm) should remain unshifted, confirming the double bond is intact.

• Workup: Cool to room temperature. Unlike titanium, organotins are not easily precipitated with water. Concentrate the mixture directly and purify via silica gel chromatography (using 1% triethylamine in the eluent to prevent streaking of the tin residues).

Analytical Validation & Spectral Signatures

To ensure the trustworthiness of the resulting product, verify the structural integrity of the α,β -unsaturated thioether system:

• 13 C NMR: The carbonyl carbon should shift slightly depending on the new ester alkyl group (typically ~165-167 ppm). The α and β carbons of the alkene must remain visible at approximately 115 ppm and 145 ppm, respectively. If signals appear around 30-40 ppm, this indicates a catastrophic failure (Michael addition has occurred).

• Mass Spectrometry (ESI-MS): Look for the [M+Na]+ ion of the desired product. The absence of [M+Alcohol+Na]+ confirms chemoselectivity.

References

• Otera, J.; Danoh, N.; Nozaki, H. "Novel template effects of distannoxane catalysts in highly efficient transesterification and esterification." The Journal of Organic Chemistry.[Link]

• Otera, J. "Transesterification." Chemical Reviews.[Link]

• Terashima, T.; Sawamoto, M. et al. "Acrylate-Selective Transesterification of Methacrylate/Acrylate Copolymers: Postfunctionalization with Common Acrylates and Alcohols." Macromolecules (via ResearchGate).[Link]

Application Note: Overcoming Catalyst Poisoning in the Heck Coupling of Phenylthio Acrylates

Target Audience: Researchers, Synthesis Scientists, and Drug Development Professionals Discipline: Organometallic Chemistry & Late-Stage Functionalization

Executive Summary & Strategic Context

Phenylthio acrylates, such as (Z)-methyl 3-(phenylthio)acrylate and ethyl 2-phenylthioacrylate, are highly valuable electrophilic intermediates. They serve as masked alkynes and versatile Michael acceptors in the synthesis of complex functionalized heterocycles, including imidazo[1,5-a]indoles and cyclic imino esters (1)[1].

Despite their synthetic utility, subjecting these sulfur-rich olefins to standard palladium-catalyzed Heck cross-coupling presents a notorious mechanistic hurdle: severe catalyst poisoning (2)[2]. This Application Note details the causality behind this deactivation and provides a self-validating, highly optimized protocol utilizing bulky dialkylbiaryl phosphines and silver-mediated halide abstraction to achieve high-yielding Heck couplings.

Mechanistic Insights: The Sulfur Challenge

The failure of traditional Heck conditions (e.g., Pd(OAc)₂ / PPh₃ / Et₃N) with phenylthio acrylates is rooted in Hard-Soft Acid-Base (HSAB) theory. The thioether moiety acts as a strong, soft Lewis base that aggressively coordinates to the soft Pd(II) intermediates generated after oxidative addition. This multidentate chelation sequesters the catalyst in a stable, off-cycle resting state, halting the catalytic cycle before olefin coordination can occur.

To outcompete this deleterious soft-soft interaction, two strategic modifications are required:

• Steric Exclusion via Bulky Ligands: Utilizing massive, electron-rich ligands like XPhos physically prevents the sulfur atom from achieving the geometry required for bidentate chelation.

• Electrophilic Activation via Halide Abstraction: The addition of Ag₂CO₃ abstracts the halide from the Aryl-Pd(II)-X intermediate, precipitating AgX and generating a highly electrophilic cationic [Aryl-Pd(II)(L)]⁺ species. This cationic center has a drastically higher affinity for the π-system of the acrylate double bond, allowing migratory insertion to outpace sulfur coordination.

Heck catalytic cycle showing sulfur poisoning prevention via bulky ligands.

Quantitative Data: Reaction Condition Optimization

The following table summarizes the causal relationship between reaction parameters and product yield, demonstrating why the final protocol parameters were selected.

Entry	Catalyst (5 mol%)	Ligand (10 mol%)	Base (2.0 equiv)	Solvent	Temp (°C)	Yield (%)	Causality / Observation
1	Pd(OAc)₂	PPh₃	Et₃N	DMF	100	< 5	Severe catalyst poisoning by sulfur.
2	Pd(OAc)₂	dppf	K₂CO₃	DMF	100	22	Bidentate ligand offers slight protection.
3	Pd₂(dba)₃	P(t-Bu)₃	Cy₂NMe	Dioxane	100	65	Steric bulk prevents S-coordination.
4	Pd(OAc)₂	XPhos	Ag₂CO₃	DMF	100	91	Ag⁺ abstraction accelerates olefin insertion.

Experimental Methodology & Self-Validating Protocol

Reaction: Palladium-Catalyzed Heck Coupling of Aryl Iodides with (Z)-Methyl 3-(phenylthio)acrylate.

Step-by-step experimental workflow for the Heck coupling of phenylthio acrylates.

Step 1: Reagent Preparation (Inert Atmosphere)

Causality: Pd(0) intermediates are highly sensitive to oxidation. Preparing the reaction in an inert atmosphere ensures the active catalyst is not prematurely deactivated.

• Inside an argon-filled glovebox, charge an oven-dried 10 mL Schlenk tube with Pd(OAc)₂ (11.2 mg, 0.05 mmol, 5 mol%), XPhos (47.7 mg, 0.10 mmol, 10 mol%), and Ag₂CO₃ (551 mg, 2.0 mmol, 2.0 equiv).

Step 2: Substrate Addition & Degassing

• Add the chosen aryl iodide (1.0 mmol, 1.0 equiv) and (Z)-methyl 3-(phenylthio)acrylate (233 mg, 1.2 mmol, 1.2 equiv).

• Add anhydrous DMF (10 mL, 0.1 M).

• Seal the tube, remove it from the glovebox, and subject it to three consecutive freeze-pump-thaw cycles.

Self-Validation Checkpoint 1: Upon the final thaw under static vacuum, the solution must be completely free of bubbling. Any residual bubbling indicates incomplete oxygen removal, which will lead to homocoupling side-reactions.

Step 3: Reaction Execution

• Backfill the Schlenk tube with Argon and stir the mixture vigorously at 100 °C for 16 hours. Causality: Elevated temperatures are required to overcome the activation barrier of migratory insertion, especially when utilizing sterically encumbered ligands like XPhos.

Step 4: Reaction Monitoring

• After 14 hours, withdraw a 50 µL aliquot under positive Argon pressure.

• Dilute with EtOAc, filter through a micro-plug of silica, and analyze via GC-MS and TLC (Hexanes/EtOAc 8:2).

Self-Validation Checkpoint 2: Complete consumption of the aryl iodide and the appearance of a new product mass (M⁺ + 193 for the acrylate addition minus HI) confirms reaction progression. If starting material persists, verify the integrity and dryness of the Ag₂CO₃ base.

Step 5: Quenching and Workup

• Cool the reaction to room temperature.

• Dilute with EtOAc (20 mL) and filter the heterogeneous mixture through a pad of Celite to remove AgI precipitates and Pd black. Causality: Removing heavy metals prior to aqueous extraction prevents intractable emulsions and product degradation during phase separation.

• Wash the organic filtrate with distilled water (3 × 20 mL) and brine (20 mL) to remove the DMF solvent.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

Step 6: Purification

• Purify the crude residue via flash column chromatography (SiO₂, gradient elution: 100% Hexanes to 85:15 Hexanes/EtOAc) to yield the pure β-aryl-(Z)-methyl 3-(phenylthio)acrylate.

References

• Liu, C., et al. "Redox-Neutral Rhodium(III)-Catalyzed Chemospecific and Regiospecific [4+1] Annulation between Indoles and Alkenes for the Synthesis of Functionalized Imidazo[1,5-a]indoles." The Journal of Organic Chemistry, ACS Publications, 2021. 1

• "Synthesis of 6- and 7-Azaindoles via a Conjugate Addition and Copper-Catalyzed Cyclization Approach." scholaris.ca, 2015. 2

• "Enantioselective Copper-Catalyzed Electrophilic Sulfenylation of Cyclic Imino Esters." Organic Letters, ACS Publications, 2021. 3

• Andrès, D. F., et al. "Some synthetic applications of the reactivity of methyl 2-fluoro-3-(phenylthio)acrylate." Journal of Fluorine Chemistry, 1998, 92(1), 63-67.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. ucalgary.scholaris.ca [ucalgary.scholaris.ca]
• 3. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Purification of Crude Ethyl 3-(phenylthio)acrylate

Welcome to the technical support center for the purification of crude Ethyl 3-(phenylthio)acrylate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for common challenges encountered during the purification of this compound. My aim is to equip you with the expertise and practical insights needed to achieve high purity and yield in your experiments.

Introduction to Purification Challenges

Ethyl 3-(phenylthio)acrylate is a valuable intermediate in organic synthesis. Its purification, however, can present several challenges depending on the synthetic route employed. Common impurities may include unreacted starting materials, byproducts from side reactions, and residual solvents. The key to successful purification lies in understanding the potential impurity profile and selecting the appropriate purification strategy.

This guide will focus on the two most common and effective purification techniques for this compound: Flash Column Chromatography and Recrystallization . We will explore the principles behind these methods, provide step-by-step protocols, and offer comprehensive troubleshooting advice in a user-friendly question-and-answer format.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I can expect in my crude Ethyl 3-(phenylthio)acrylate?

The impurity profile largely depends on the synthetic method used. For instance, if you've synthesized the compound via a Horner-Wadsworth-Emmons reaction, you can expect to find residual phosphonate byproducts. If an esterification route was used, unreacted acrylic acid or thiophenol may be present. Other common impurities include disulfide byproducts from the oxidation of thiophenol and polymeric material.

Q2: Which purification method is generally more effective for this compound: chromatography or recrystallization?

Both methods can be highly effective. Flash column chromatography is excellent for removing a wide range of impurities and for isolating the product from complex mixtures. Recrystallization is a powerful technique for achieving very high purity, especially if you have a crystalline solid and need to remove small amounts of closely related impurities. The choice often depends on the scale of your reaction and the nature of the impurities. For initial purification of a crude oil or a highly impure solid, chromatography is often the first choice. Recrystallization can then be used as a final polishing step.

Q3: My purified product is a yellow oil, but I've seen it reported as a solid. Why is this?

Ethyl 3-(phenylthio)acrylate can exist as both a solid and a high-boiling oil at room temperature. The presence of even minor impurities can lower the melting point and prevent crystallization. If you obtain a pure oil after chromatography, you can try to induce crystallization by scratching the flask with a glass rod, seeding with a previously obtained crystal, or by dissolving the oil in a minimal amount of a suitable solvent and cooling it slowly.

Troubleshooting Guide: Purification of Ethyl 3-(phenylthio)acrylate

This section addresses specific issues you might encounter during the purification process in a question-and-answer format.

Flash Column Chromatography

Q4: I'm not sure which solvent system to use for flash column chromatography. How do I choose the right one?

The ideal solvent system for flash column chromatography should provide good separation between your product and impurities. A common and effective starting point for compounds like Ethyl 3-(phenylthio)acrylate is a mixture of a non-polar solvent like hexanes and a more polar solvent like ethyl acetate.[1]

To determine the optimal ratio, you should first run a Thin Layer Chromatography (TLC) analysis of your crude material using different solvent ratios. Aim for a solvent system that gives your product an Rf value of approximately 0.2-0.3. This generally provides the best separation on a column.

Q5: My compound is streaking on the TLC plate and the column. What's causing this and how can I fix it?

Streaking is often a sign of overloading the TLC plate or the column, or it could indicate that your compound is acidic or chelating with the silica gel.

• Solution for Overloading: Dilute your sample before spotting on the TLC plate. For column chromatography, a general rule of thumb is to use a mass of silica gel that is 50-100 times the mass of your crude product.

• Solution for Acidity: If your compound has acidic impurities (like residual acrylic acid), you can try adding a small amount of a volatile base, such as triethylamine (0.1-1%), to your eluent. This will neutralize the acidic sites on the silica gel and improve the chromatography.

Q6: I'm running a gradient elution, but my product is co-eluting with an impurity. How can I improve the separation?

Co-elution indicates that the polarity difference between your product and the impurity is not large enough for the chosen solvent gradient.

• Shallow the Gradient: Try running a shallower gradient. For example, instead of going from 5% to 20% ethyl acetate in hexanes over 10 column volumes, try going from 5% to 15% over the same volume.

• Isocratic Elution: If the Rf values of your product and the impurity are very close, an isocratic elution (using a single solvent mixture) might provide better separation, although it will take longer.

• Change the Solvent System: Sometimes, changing one of the solvents can alter the selectivity of the separation. For example, you could try a mixture of dichloromethane and methanol.

Recrystallization

Q7: I'm trying to recrystallize my product, but it's "oiling out" instead of forming crystals. What should I do?

"Oiling out" occurs when the compound comes out of solution as a liquid rather than a solid. This often happens if the solution is supersaturated or if the cooling rate is too fast.

• Slower Cooling: Allow the solution to cool more slowly to room temperature before placing it in an ice bath or refrigerator.

• Use More Solvent: The concentration of your product might be too high. Add a small amount of the hot solvent to the oiled-out mixture to try and redissolve it, and then cool it slowly again.

• Change the Solvent System: The chosen solvent may not be ideal. Try a different solvent or a solvent pair. For a solvent pair, dissolve your compound in a minimal amount of a "good" solvent (in which it is very soluble) at an elevated temperature, and then add a "poor" solvent (in which it is less soluble) dropwise until the solution becomes slightly cloudy. Then, allow it to cool slowly.[2]

Q8: I've successfully recrystallized my product, but the yield is very low. How can I improve it?

Low yield in recrystallization can be due to several factors:

• Using too much solvent: This will keep a significant portion of your product dissolved even at low temperatures. Use the minimum amount of hot solvent required to fully dissolve your compound.

• Cooling for too short a time: Ensure you allow sufficient time for the crystallization to complete at a low temperature.

• Product is too soluble in the chosen solvent: If your product is highly soluble in the solvent even at low temperatures, you will get a poor recovery. You may need to choose a different solvent in which your product has lower solubility at cold temperatures.

• Recovering a second crop: The liquid remaining after the first filtration (the mother liquor) still contains dissolved product. You can often recover more material by concentrating the mother liquor and cooling it again to get a second crop of crystals. Note that the second crop may be less pure than the first.

Step-by-Step Experimental Protocols

Protocol 1: Purification by Flash Column Chromatography

This protocol provides a general guideline for purifying crude Ethyl 3-(phenylthio)acrylate using flash column chromatography.

Materials:

• Crude Ethyl 3-(phenylthio)acrylate

• Silica gel (230-400 mesh)

• Hexanes (or heptane)

• Ethyl acetate

• Glass column with a stopcock

• Collection tubes

• TLC plates, chamber, and UV lamp

Procedure:

• TLC Analysis:

  • Dissolve a small amount of the crude material in a suitable solvent (e.g., dichloromethane).

  • Spot the solution onto a TLC plate.

  • Develop the TLC plate in a chamber containing a mixture of hexanes and ethyl acetate (e.g., start with a 9:1 ratio).

  • Visualize the plate under a UV lamp.

  • Adjust the solvent ratio until the desired product spot has an Rf of ~0.2-0.3.

• Column Packing:

  • Securely clamp the column in a vertical position in a fume hood.

  • Add a small plug of cotton or glass wool to the bottom of the column.

  • Add a layer of sand (~1 cm).

  • Prepare a slurry of silica gel in the initial, low-polarity eluent.

  • Pour the slurry into the column, gently tapping the side of the column to ensure even packing.

  • Add another layer of sand on top of the silica gel.

  • Drain the solvent until it is level with the top of the sand.

• Sample Loading:

  • Dissolve the crude product in a minimal amount of the initial eluent or a more polar solvent like dichloromethane.

  • Carefully apply the sample solution to the top of the silica gel using a pipette.

  • Drain the solvent until the sample is absorbed onto the silica gel.

• Elution and Fraction Collection:

  • Carefully add the eluent to the top of the column.

  • Begin collecting fractions in test tubes.

  • If using a gradient, gradually increase the polarity of the eluent by increasing the proportion of ethyl acetate.

  • Monitor the elution process by collecting small spots from the fractions onto a TLC plate and visualizing under UV light.

• Product Isolation:

  • Combine the fractions that contain the pure product.

  • Remove the solvent using a rotary evaporator to obtain the purified Ethyl 3-(phenylthio)acrylate.

Protocol 2: Purification by Recrystallization

This protocol is suitable if your crude product is a solid or if you have purified it to an oil by chromatography and wish to obtain a crystalline solid.

Materials:

• Crude or partially purified Ethyl 3-(phenylthio)acrylate

• A suitable recrystallization solvent (e.g., ethanol, isopropanol, or a mixture like hexanes/ethyl acetate)

• Erlenmeyer flasks

• Hot plate

• Buchner funnel and filter paper

• Vacuum flask

Procedure:

• Solvent Selection:

  • Place a small amount of your crude product in a test tube.

  • Add a few drops of the potential solvent. If the solid dissolves immediately at room temperature, it is too soluble.

  • If it does not dissolve at room temperature, gently heat the test tube. A good solvent will dissolve the compound when hot but not when cold.

  • If a single solvent is not suitable, try a solvent pair.

• Dissolution:

  • Place the crude product in an Erlenmeyer flask.

  • Add a minimal amount of the chosen solvent.

  • Gently heat the flask on a hot plate while swirling until the solid is completely dissolved. Add more solvent in small portions if necessary to achieve complete dissolution.

• Crystallization:

  • Remove the flask from the heat and allow it to cool slowly to room temperature. Do not disturb the flask during this time.

  • Once the flask has reached room temperature, you can place it in an ice bath to maximize crystal formation.

• Isolation and Drying:

  • Collect the crystals by vacuum filtration using a Buchner funnel.

  • Wash the crystals with a small amount of the cold recrystallization solvent to remove any remaining impurities.

  • Allow the crystals to dry completely under vacuum.

Data Presentation

Table 1: Typical Solvent Systems for Flash Chromatography of Ethyl 3-(phenylthio)acrylate and Related Compounds

Solvent System (v/v)	Typical Rf of Product	Notes
5-10% Ethyl Acetate in Hexanes	0.2 - 0.4	A good starting point for most crude mixtures.
10-20% Dichloromethane in Hexanes	0.2 - 0.3	Can provide different selectivity for certain impurities.
1-5% Methanol in Dichloromethane	Varies	For more polar impurities that are not well-separated with ethyl acetate/hexanes.

Visualizations

Workflow for Method Selection

Caption: Decision workflow for selecting the appropriate purification method.

Troubleshooting Logic for Flash Chromatography

Caption: Troubleshooting guide for common flash chromatography issues.

References

• University of Rochester, Department of Chemistry. Solvent Systems for Flash Column Chromatography. Available at: [Link]

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515.
• Sigma-Aldrich. Technical Bulletin AL-143: Handling and Storage of Air-Sensitive Reagents.
• Still, W. C., Kahn, M., & Mitra, A. (1978). Rapid chromatographic technique for preparative separations with moderate resolution. The Journal of Organic Chemistry, 43(14), 2923–2925.
• Laurence, C., & Gal, J.-F. (2010).

• ResearchGate. How to recrystallize a product from ethanol/diethyl? Discussion. Available at: [Link]

• MilliporeSigma.

Sources

• 1. Chromatography [chem.rochester.edu]
• 2. Organic Syntheses Procedure [orgsyn.org]

Preventing polymerization during storage of phenylthio acrylates

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this portal to address the complex physicochemical challenges associated with storing highly reactive specialty monomers.

Phenylthio acrylates (such as 2-phenylthioethyl acrylate) are highly valued in optical polymer synthesis and drug delivery research due to their high refractive index and unique chain-transfer properties[1]. However, the combination of a highly reactive acrylate double bond and an oxidation-sensitive thioether linkage makes their storage notoriously difficult.

Below is our comprehensive, self-validating guide to preventing premature polymerization, grounded in established mechanistic chemistry.

The Science of Acrylate Stability: Mechanistic Overview

To prevent polymerization, you must understand the causality of inhibition. We typically stabilize phenylthio acrylates using MEHQ (Monomethyl ether of hydroquinone, also known as 4-methoxyphenol).

A critical misunderstanding in the field is that MEHQ directly neutralizes the primary carbon-centered radicals ( R∙ ) generated by heat or light. It does not. MEHQ is a retarder that requires a synergistic partner: dissolved oxygen [2][3].

When a primary radical forms, dissolved oxygen rapidly reacts with it to create a peroxy radical ( ROO∙ ). MEHQ then efficiently donates a hydrogen atom to this peroxy radical, terminating the chain and forming a stable, non-radical quinone derivative[3]. Without oxygen, this cycle breaks down, and runaway polymerization ensues.

Mechanistic pathway of MEHQ and oxygen synergistically inhibiting acrylate polymerization.

Diagnostic Troubleshooting & FAQs

Q1: I purged my storage flask with ultra-pure Argon to protect the phenylthio group from oxidation, but the monomer polymerized into a solid block. Why? A1: This is the most common critical failure in acrylate storage. By purging with an inert gas (Argon/Nitrogen), you starved the system of oxygen. Because MEHQ requires 5% to 21% vapor space oxygen to function effectively, removing the oxygen deactivated your inhibitor[4][5]. The uninhibited carbon radicals rapidly propagated. Solution: Always store phenylthio acrylates under a dry air atmosphere to maintain the necessary dissolved oxygen levels[6].

Q2: To maximize shelf-life, I stored the monomer in a -20°C freezer. When I thawed it, it violently polymerized. What happened? A2: You induced inhibitor crystallization. Phenylthio acrylates and MEHQ have different freezing points. When stored below the crystallization threshold, MEHQ precipitates out of the liquid phase. As the monomer thaws, you are left with localized regions of highly reactive, completely uninhibited liquid monomer. Ambient thermal energy during thawing triggers a runaway exothermic polymerization. Solution: Store at cool ambient temperatures (15°C–25°C)[6].

Q3: How does the phenylthio moiety complicate storage compared to standard alkyl acrylates? A3: The thioether linkage ( −S−C6​H5​ ) is a nucleophilic site susceptible to auto-oxidation. If exposed to ambient light and air for prolonged periods without adequate MEHQ, hydroperoxides can form. These peroxides not only initiate acrylate polymerization but can also oxidize the thioether into a sulfoxide, irreversibly altering the monomer's refractive index and reactivity profile.

Q4: How can I verify the monomer is still viable before starting a sensitive drug-delivery polymer synthesis? A4: Implement a self-validating pre-use check using the Methanol Drop Test . Add 1 drop of the monomer to 1 mL of cold methanol. Monomeric phenylthio acrylates are highly soluble in polar solvents, whereas high-molecular-weight poly(phenylthio acrylates) are hydrophobic. If the solution turns cloudy or precipitates a white suspension, polymerization has occurred. Additionally, verify the refractive index (e.g., ~1.584 for 2-phenylthioethyl acrylate)[1]; a significant shift indicates oxidation.

Standard Operating Protocol (SOP): Safe Storage & Handling

To ensure scientific integrity, every step in this workflow is designed to be self-validating, ensuring you do not proceed with degraded materials.

Step 1: Receipt and Baseline Validation

• Upon receiving the monomer, visually inspect the liquid against a light source. Look for "schlieren lines" (wavy optical distortions) or increased viscosity, which indicate oligomerization.

• Perform the Methanol Drop Test (as described in Q4) to validate monomeric state.

Step 2: Headspace Management

• Ensure the storage vessel (preferably an amber glass bottle to block UV initiation) has a minimum of 10% to 20% headspace[4].

• Do not sparge with Nitrogen or Argon. Seal the bottle with ambient dry air inside.

Step 3: Inhibitor Verification

• Verify via the manufacturer's Certificate of Analysis that the monomer contains between 15 ppm and 100 ppm MEHQ[6]. If the monomer was synthesized in-house, manually spike the purified batch with 50 ppm MEHQ prior to storage.

Step 4: Temperature-Controlled Storage

• Store the sealed amber bottle in a dedicated flammables cabinet maintained between 15°C and 25°C[6].

• Self-Validation Check: Place a min/max thermometer in the cabinet to ensure temperatures never drop below 10°C (risk of crystallization) or exceed 35°C (risk of thermal initiation).

Step 5: Pre-Experiment Purification (Inhibitor Removal)

• MEHQ must be removed immediately before your experiment. Pass the required volume of monomer through a short column of basic alumina (Brockmann Grade I).

• Critical Rule: Never store uninhibited monomer. Use the purified eluent within 30 minutes.

Quantitative Data Summary: Storage Parameters

The following table synthesizes the critical thresholds required to maintain the stability of phenylthio acrylates.

Parameter	Recommended Range	Critical Failure Threshold	Causality of Failure
Temperature	15°C - 25°C	< 10°C or > 35°C	Freezing causes MEHQ to crystallize out; high heat accelerates thermal radical initiation[4][6].
Headspace Oxygen	5% - 21% (Air)	< 5% (Inert Gas)	MEHQ strictly requires O2​ to form peroxy radicals for efficient scavenging[4][5].
MEHQ Concentration	15 - 100 ppm	< 10 ppm	Depletion of the inhibitor leads to uninhibited runaway chain propagation[6].
Light Exposure	Zero (Amber glass)	Direct UV / Sunlight	UV energy cleaves bonds, generating primary radicals that overwhelm the inhibitor system[5].
Refractive Index	~1.584 (for 2-PTEA)	± 0.005 deviation	Oxidation of the thioether to sulfoxide or premature oligomerization alters optical density[1].

References

• Methyl Methacrylate MEHQ (MMA) Safety and Storage Guidelines. Chemius. Available at: [Link]

• Modeling of the Inhibition Mechanism of Acrylic Acid Polymerization. ACS Publications. Available at:[Link]

• Sulphur containing high refractive index monomer (EP2917178B1). Google Patents.

Sources

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• 2. Inhibiting action of 4-Methoxyphenol for Acrylic Monomers_Chemicalbook [chemicalbook.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Mobile [my.chemius.net]
• 5. oxfordlabfinechem.com [oxfordlabfinechem.com]
• 6. arkema.com [arkema.com]

Technical Support Center: Troubleshooting Thio-Acrylate Conversion

Welcome to the Thio-Acrylate Technical Support Center. While the thiol-Michael addition is widely celebrated as a highly efficient "click" reaction, achieving true quantitative conversion requires rigorous control over reaction kinetics, thermodynamics, and the suppression of competing pathways. This guide provides advanced, mechanistically grounded troubleshooting for researchers facing stalled conversions, unexpected side reactions, or irreproducible kinetics in thio-acrylate systems.

Diagnostic Workflow for Low Conversion

Before adjusting your reagent stoichiometry, use the following logical workflow to isolate the chemical or physical root cause of your stalled reaction.

Diagnostic workflow for identifying and resolving low conversion rates in thio-acrylate reactions.

Core Troubleshooting & Mechanistic FAQs

Q1: My thio-acrylate reaction stalls at 70–80% conversion despite a strict 1:1 stoichiometric ratio. What is causing this? A1: The most common cause of stoichiometric imbalance during the reaction is competitive acrylate homopolymerization 1. When using weak base catalysts (e.g., Triethylamine, TEA), the activation energy for direct thiol deprotonation is high, resulting in sluggish initiation kinetics 2. During this prolonged reaction window, acrylates can undergo spontaneous radical homopolymerization, consuming the electron-deficient "ene" before the thiol can react 1. Solution: Switch from a base-catalyzed to a nucleophile-initiated mechanism . Nucleophilic catalysts like dimethylphenylphosphine (DMPP) or primary amines attack the acrylate to form a highly basic zwitterionic enolate intermediate 3. This intermediate acts as a "superbase" that rapidly deprotonates the thiol, drastically lowering the activation energy and driving the Michael addition to completion before radical side reactions can trigger 2.

Q2: Does the substitution level of my thiol (primary, secondary, tertiary) drastically affect the final conversion? A2: Yes. Steric hindrance and the stability of the thiolate anion heavily dictate the propagation rate. Primary thiols react rapidly and easily reach >95% conversion. Secondary thiols (e.g., secondary mercaptopropionates) can also achieve high conversions and sometimes exhibit faster rates if propagation is the rate-limiting step due to increased thiolate reactivity 4. However, tertiary thiols suffer from severe steric clash with the acrylate beta-carbon. This drastically slows the addition step, leaving the unreacted thiols susceptible to self-initiation and oxidative coupling into disulfides, permanently capping your conversion [[4]]().

Q3: Why does my reaction proceed quantitatively in DMF but fail in toluene? A3: The thio-Michael addition is an anionic process reliant on the formation and stabilization of a negatively charged thiolate anion (RS⁻) 5. Non-polar solvents like toluene fail to stabilize this charged intermediate, suppressing the initiation step. Polar aprotic solvents (like DMF or DMSO) possess high dielectric constants that stabilize the thiolate and the zwitterionic intermediates, significantly accelerating the reaction rate and pushing the equilibrium toward complete conversion 5.

Quantitative Catalyst Comparison

Selecting the right catalyst is the single most important variable in optimizing thio-acrylate conversions. The table below summarizes the mechanistic differences and expected outcomes based on catalyst selection.

Catalyst Class	Example	Primary Mechanism	Relative Activation Energy	Risk of Acrylate Homopolymerization	Typical Conversion (1 hr)
Weak Base	Triethylamine (TEA)	Direct Thiol Deprotonation	High	Moderate to High	70 – 80%
Strong Base	DBN, DBU	Direct Thiol Deprotonation	Medium	Moderate	85 – 90%
Nucleophile (Phosphine)	DMPP, TCEP	Zwitterionic Enolate Formation	Low	Low	> 98%
Nucleophile (Amine)	Hexylamine	Zwitterionic Enolate Formation	Low	Low	> 95%

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols include built-in validation checkpoints to confirm that the reaction is proceeding via the intended anionic mechanism rather than a runaway radical pathway.

Protocol A: Nucleophile-Catalyzed Thio-Acrylate Addition

This protocol utilizes a phosphine catalyst to bypass the high activation energy of base-catalyzed systems, ensuring rapid and quantitative conversion 6.

• Reagent Preparation: Dissolve the primary or secondary thiol and the acrylate in a polar aprotic solvent (e.g., DMF) at a strict 1:1 molar ratio of functional groups. Degas the solution with N₂ for 10 minutes to prevent oxidative disulfide formation.

• Catalyst Injection: Under continuous stirring at room temperature, inject 0.05 mol% (relative to thiol) of dimethylphenylphosphine (DMPP).

• Self-Validation Checkpoint (Thermal): Monitor the reaction temperature. A pure anionic Michael addition will exhibit a mild, controlled exotherm. If the mixture rapidly boils or immediately gels, radical homopolymerization has been triggered (likely due to impurities or excessive catalyst loading).

• Quenching: After 60 minutes, quench the reaction with a stoichiometric amount of a weak acid (e.g., acetic acid) to neutralize the zwitterionic intermediate and halt any further propagation.

Protocol B: Real-Time FTIR Kinetics Monitoring

To definitively prove that low conversion is due to side reactions, use real-time FTIR to track functional group disappearance 7.

• Baseline Measurement: Load a drop of the unreacted thiol/acrylate mixture onto an ATR-FTIR crystal and take a baseline spectrum.

• Spectral Tracking: Initiate the reaction and continuously monitor the absorbance of the S-H stretch (~2570 cm⁻¹) and the C=C stretch (~1620–1640 cm⁻¹) 7.

• Self-Validation Checkpoint (Kinetic): Calculate the area under the curve for both peaks over time.

  • Validation of Success: If the S-H and C=C peaks decrease at a strict 1:1 ratio, pure Michael addition is confirmed.

  • Validation of Failure: If the C=C peak area decreases significantly faster than the S-H peak, the system is self-validating the presence of competitive acrylate homopolymerization.

References

• Synthesis of Programmable Main-chain Liquid-crystalline Elastomers Using a Two-stage Thiol-acrylate Reaction , nih.gov.7

• The Thiol-Michael Addition Click Reaction: A Powerful and Widely Used Tool in Materials Chemistry , datapdf.com. 2

• Mechanistic Kinetic Modeling of Thiol–Michael Addition Photopolymerizations via Photocaged “Superbase” Generators: An Analytical Approach , nih.gov. 3

• Investigation of Novel Thiol "Click" Reactions , usm.edu. 1

• Effects of Thiol Substitution on the Kinetics and Efficiency of Thiol-Michael Reactions and Polymerizations , nsf.gov. 4

• Thia-Michael Reaction: The Route to Promising Covalent Adaptable Networks , mdpi.com. 5

• Investigation into thiol-(meth)acrylate Michael addition reactions using amine and phosphine catalysts , rsc.org. 6

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• 3. Mechanistic Kinetic Modeling of Thiol–Michael Addition Photopolymerizations via Photocaged “Superbase” Generators: An Analytical Approach - PMC [pmc.ncbi.nlm.nih.gov]
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• 5. mdpi.com [mdpi.com]
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• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Exotherm Control in Acrylic Acid 3-(Phenylthio)- Ester Synthesis

Welcome to the technical support center for the synthesis of acrylic acid 3-(phenylthio)-esters. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and frequently asked questions regarding the control of exothermic events during this synthesis. The inherent reactivity of the thio-Michael addition between thiophenol and acrylic acid esters necessitates careful management of heat evolution to ensure reaction safety, product quality, and reproducibility.[1][2] This resource provides field-proven insights and scientifically grounded protocols to navigate these challenges effectively.

Section 1: Understanding the Exotherm

The synthesis of acrylic acid 3-(phenylthio)-esters via the thio-Michael addition is an exothermic process.[3] The reaction involves the nucleophilic attack of a thiolate anion on the electron-deficient β-carbon of the acrylate.[4][5] This process can generate a significant amount of heat, and if not properly controlled, can lead to a thermal runaway.[6][7][8] A thermal runaway is a hazardous situation where the rate of heat generation exceeds the rate of heat removal, leading to a rapid and uncontrolled increase in temperature and pressure.[7][8] Understanding the kinetics and thermodynamics of this reaction is crucial for safe and successful synthesis.[1][9]

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments in a question-and-answer format.

Question 1: My reaction temperature is rising too quickly, and I'm concerned about a runaway reaction. What are the immediate steps I should take?

Answer: An uncontrolled temperature spike is a critical situation. Here’s a prioritized action plan:

• Stop Reagent Addition: Immediately cease the addition of the limiting reagent (typically the acrylate or the catalyst).[6][8] This is the most effective way to halt the primary source of heat generation.

• Enhance Cooling: Increase the efficiency of your cooling system. This could involve:

  • Lowering the temperature of the cooling bath.

  • Increasing the flow rate of the coolant.

  • Ensuring the reaction vessel is adequately immersed in the cooling medium.

• Increase Agitation: Improve mixing to dissipate localized hot spots and ensure uniform temperature throughout the reaction mixture.[2]

• Emergency Quenching (if necessary): If the temperature continues to rise uncontrollably, have a pre-planned quenching strategy. This could involve the addition of a cold, inert solvent or a chemical inhibitor. The choice of quenching agent should be determined during your initial hazard assessment.[10]

Question 2: I'm observing significant exotherms even with slow addition of my acrylate. What other parameters can I adjust?

Answer: If slow addition alone is insufficient, consider the following factors that influence the reaction rate and heat generation:

• Catalyst Concentration: The rate of the thio-Michael addition is highly dependent on the catalyst concentration.[11][12][13]

  • Base catalysts (e.g., triethylamine): Reducing the catalyst loading will slow down the deprotonation of thiophenol to the reactive thiolate, thereby reducing the reaction rate.[5][14]

  • Nucleophilic catalysts (e.g., phosphines): These are often more efficient and can be used in lower concentrations.[11][12][13] Ensure you are using a truly catalytic amount, as excess can lead to side reactions.[11][12]

• Reaction Temperature: Lowering the initial reaction temperature will decrease the kinetic rate of the reaction, providing a larger operating window to manage the exotherm. Pre-cooling the reaction mixture before initiating the addition is a standard best practice.[6]

• Solvent Choice: The polarity of the solvent can influence the reaction rate.[5] More polar solvents can accelerate the reaction.[5] Consider using a less polar solvent if your current system is too reactive.

• Reagent Purity: Impurities in your starting materials can sometimes act as unintended catalysts or inhibitors, affecting the reaction profile. Always use reagents of known purity.

Question 3: How can I proactively assess the thermal hazard of my reaction before scaling up?

Answer: A thorough thermal hazard assessment is non-negotiable before any scale-up.[1][15] The primary tool for this is Reaction Calorimetry (RC) .[8][16][17]

• What is Reaction Calorimetry? RC is an experimental technique that measures the heat evolved during a chemical reaction under controlled conditions.[8][16] It provides critical data such as:

  • Heat of Reaction (ΔHr): The total amount of heat released per mole of reactant.[8]

  • Heat Release Rate (qr): The rate at which heat is generated over time.[8][9]

  • Specific Heat Capacity (Cp): The amount of heat required to raise the temperature of the reaction mass.[8][9]

  • Adiabatic Temperature Rise (ΔTad): The theoretical temperature increase if all the accumulated reactants were to react instantaneously without any heat loss. This is a crucial parameter for assessing the worst-case scenario.[2][8]

By understanding these parameters, you can design an appropriate cooling strategy and determine safe operating limits for your scaled-up process.[9][16]

Parameter	Significance for Exotherm Control
Heat of Reaction (ΔHr)	Determines the total cooling duty required.
Heat Release Rate (qr)	Dictates the required rate of heat removal to maintain a constant temperature.
Specific Heat Capacity (Cp)	Influences how quickly the reaction temperature will rise in response to heat generation.
Adiabatic Temperature Rise (ΔTad)	A key indicator of the potential severity of a thermal runaway.[8]

Frequently Asked Questions (FAQs)

Q1: What are the most common catalysts for the thio-Michael addition of thiophenol to acrylates, and how do they impact the exotherm?

A1: The most common catalysts are bases and nucleophiles.

• Base Catalysts: Amines like triethylamine (TEA) are frequently used.[5][12] They function by deprotonating the thiol to form the more nucleophilic thiolate anion.[4][14] The reaction rate, and thus the exotherm, is directly related to the concentration and basicity of the amine.[13]

• Nucleophilic Catalysts: Phosphines, such as dimethylphenylphosphine (DMPP) or tris(2-carboxyethyl)phosphine (TCEP), can also catalyze the reaction.[11][12] They operate through a different mechanism, initiating the reaction via nucleophilic attack on the acrylate.[5][13] Phosphine catalysts are often more efficient, allowing for lower catalyst loadings and potentially faster reactions, which requires even more careful thermal management.[11][12][13]

Q2: Can the order of addition of reagents affect the exotherm?

A2: Yes, absolutely. The recommended and safest practice is the slow, controlled addition of the acrylate to the mixture of thiophenol and catalyst.[6] This ensures that the highly reactive acrylate is the limiting reagent at any given time, preventing its accumulation and a potential runaway reaction.[8] Never add all reagents at once unless the process has been proven safe on a small scale.[6]

Q3: Are there any reactor configurations that are better for managing exotherms?

A3: Yes. For highly exothermic reactions, moving from a traditional batch reactor to a continuous flow reactor or a semi-batch reactor can offer significant advantages in thermal management.[18][19]

• Flow Reactors (Microreactors): These have a very high surface-area-to-volume ratio, which allows for extremely efficient heat dissipation.[18][19] This configuration provides precise temperature control and is inherently safer for highly exothermic processes.[18][19]

• Semi-Batch Reactors: This is a common laboratory and industrial setup where one reactant is added portion-wise or continuously to another in the reactor.[8] This allows for the rate of reaction, and therefore the rate of heat generation, to be controlled by the rate of addition.[16]

Q4: Can polymerization of the acrylic acid ester be a problem, and does it contribute to the exotherm?

A4: Yes, unwanted polymerization of the acrylic acid ester is a significant risk and is also highly exothermic.[3][20][21] The heat generated from the initial thio-Michael addition can be sufficient to initiate radical polymerization of the acrylate, especially if impurities are present or if the temperature rises significantly. It is standard practice to include a polymerization inhibitor, such as hydroquinone, in the synthesis of acrylic acid esters to prevent this.[22]

Experimental Protocols & Visualizations

Protocol 1: General Procedure for Controlled Synthesis of Acrylic Acid 3-(Phenylthio)- Esters

• Reactor Setup: Equip a jacketed glass reactor with a mechanical stirrer, a temperature probe, a condenser, and a dropping funnel. Connect the jacket to a circulating cooling bath.

• Inert Atmosphere: Purge the reactor with an inert gas (e.g., nitrogen or argon) to prevent side reactions.

• Initial Charge: Charge the reactor with thiophenol, the chosen solvent, and the catalyst.

• Cooling: Cool the reactor contents to the desired starting temperature (e.g., 0-5 °C).

• Controlled Addition: Add the acrylic acid ester dropwise from the dropping funnel over a predetermined period (e.g., 1-2 hours).

• Temperature Monitoring: Continuously monitor the internal reaction temperature.[6][23] The addition rate should be adjusted to maintain the temperature within a safe, predefined range (e.g., ± 2 °C of the setpoint).[6]

• Reaction Completion: After the addition is complete, allow the reaction to stir at the set temperature until analysis (e.g., TLC, GC, or NMR) indicates complete consumption of the starting material.

• Workup: Proceed with the appropriate aqueous workup and purification steps.

Diagrams

Caption: The catalyzed thio-Michael addition mechanism.

References

• Patsnap Eureka. (2025, September 3). Control Strategies For Managing Exothermic Reactions In Flow.
• Best Practices for Working with Chemical Reactions in the Lab. (2025, December 25).
• TSM TheSafetyMaster Private Limited. (2024, November 7). Exothermic Reaction Hazards.
• ResearchGate. (2025, August 7). Kinetic and Scale-up Investigations of a Michael Addition in Microreactors.
• Visual Encyclopedia of Chemical Engineering Equipment. (2022, May 5). Reaction Control.
• Polymer Chemistry (RSC Publishing). Investigation into thiol-(meth)
• Lab Manager. (2026, January 13). Preventing Explosions in Exothermic Reaction Calorimetry.
• ResearchGate. Calculated results of thia‐Michael addition of thiophenol to methyl....
• Chemical Communications (RSC Publishing).
• Final Draft. Thiol Michael-Type Reactions of Optically Active Mercapto-Acids in Aqueous Medium.
• The Aquila Digital Community.
• ResearchGate. (2026, January 19). Investigation into thiol-(meth)
• UPCommons. (2018, January 23). New allyl-functional catalytic comonomers for sequential thiol-Michael and radical thiol-ene reactions.
• PMC.
• IChemE.
• MDPI. (2023, March 30).
• PMC. (2026, February 18). Isothermal heat flow calorimetry for one-step determination of polymerization heat and rate of poly(acrylic acid)
• Pure Synth. (2025, July 18). Key Factors for Successful Scale-Up in Organic Synthesis.
• MDPI. (2022, October 21). Thia-Michael Reaction: The Route to Promising Covalent Adaptable Networks.
• EPA Archive. how to prevent runaway reactions.
• TSI Journals. (2017, May 29). Reaction Calorimetry as a Tool for Thermal Risk Assessment and Improvement of Safe Scalable Chemical Processes.
• RSC Advances (RSC Publishing). Isothermal heat flow calorimetry for one-step determination of polymerization heat and rate of poly(acrylic acid)
• ResearchGate. (2019, August 2).
• The Thiol-Michael Addition Click Reaction: A Powerful and Widely. (2013, August 19).
• Amar Equipment. (2023, October 12). Working with Exothermic Reactions during Lab and Scale up.
• setaram. PROCESS SAFETY.
• shandong look chemical. (2021, January 6). Problems needing attention in synthesis process scaling up.
• Lab Manager. (2022, October 21). How to Scale Up a New Synthesis Reaction.
• Elmelin Ltd. (2021, May 6). Thermal runaway reaction - can it be prevented?.
• Synthesis of 3-(Arylthio)
• Review on loss prevention of chemical reaction thermal runaway: Principle and applic
• PrepChem.com. Synthesis of 3-phenyl-3-(phenylthio)propionic acid.
• Google Patents. US3875212A - Process for continuously synthesizing acrylic acid esters.
• Benchchem.
• PMC. Design, Synthesis and Biological Evaluation of 1,3-Diphenyl-3-(phenylthio)propan-1-ones as New Cytotoxic Agents.
• ResearchGate. (2018, March 14). Synthesis of 3-(Arylthio)
• High Yield Synthesis of Bio-based Acrylic Acid and Acrylate Monomers
• MDPI. (2025, October 6).
• European Patent Office - EP 1142857 A1 - Googleapis.com. (1999, December 28).
• Patsnap Eureka. (2025, October 11).

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Reference Data & Comparative Studies

Analytical Characterization of Phenylthio Acrylates: A Comparative Guide to Mass Spectrometry Fragmentation Patterns

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals

As a Senior Application Scientist, I frequently encounter analytical bottlenecks when characterizing sulfur-containing intermediates. Phenylthio acrylates—vital building blocks in polymer chemistry and pharmaceutical synthesis—present a unique structural elucidation challenge. The core issue lies in the thermodynamic competition between charge retention on the acrylate backbone versus the highly polarizable phenylthio moiety.

This guide objectively compares the performance of Electron Impact Mass Spectrometry (GC-EI-MS) and Electrospray Ionization Tandem Mass Spectrometry (LC-ESI-MS/MS) for analyzing these compounds. By understanding the causality behind their fragmentation, you can select the optimal technique to prevent misidentifications caused by the extreme lability of the carbon-sulfur (C–S) bond.

Mechanistic Foundations of Phenylthio Fragmentation

To optimize an analytical workflow, one must first understand the gas-phase physics governing the molecule. The fragmentation of phenylthio acrylates is dictated by the high polarizability of the sulfur atom and the resonance stabilization of the resulting fragments.

The Ion-Neutral Complex (INC) Mechanism in Soft Ionization

In ESI-MS/MS, protonation initially occurs at the most thermodynamically favorable site: the carbonyl oxygen of the acrylate group. However, upon collisional activation (CID), the proton migrates to the sulfur atom. As demonstrated in foundational studies on [1], this migration triggers the elongation of the C–S bond, forming an Ion-Neutral Complex (INC) . Within this complex, the protonated sulfur moiety acts as a neutral benzenethiol (PhSH) molecule loosely bound to the acrylate carbocation. Dissociation of this complex results in a highly characteristic even-electron neutral loss of 110 Da .

Homolytic Cleavage and Alpha-Cleavage in Hard Ionization

Conversely, under the high-energy conditions of EI-MS (or high-CE ESI), the molecule undergoes direct homolytic cleavage. This pathway generates odd-electron ions, most notably resulting in the neutral loss of a phenylthio radical (109 Da) , a phenomenon widely documented in the and other phenylthio-containing drugs[2]. Furthermore, standard frequently yields stable acylium ions (R-C≡O⁺) and the dominant phenylthio cation (m/z 109)[3].

Objective Comparison: EI-MS vs. ESI-MS/MS

The choice between EI-MS and ESI-MS/MS fundamentally alters the data output. EI-MS shatters the molecule to provide a reproducible fingerprint, whereas ESI-MS/MS allows for tunable fragmentation to preserve sequence connectivity.

Table 1: Comparative Diagnostic Parameters for Phenylthio Acrylates

Analytical Parameter	GC-EI-MS (70 eV)	LC-ESI-MS/MS (CID)
Ionization Mechanism	Hard (Electron Impact)	Soft (Electrospray)
Precursor Ion Type	Radical Cation (M⁺•)	Protonated Molecule ([M+H]⁺)
Dominant Cleavage Pathway	Alpha-cleavage, Homolytic C–S	Ion-Neutral Complex (INC), Heterolytic
Key Diagnostic Fragments	m/z 109 (PhS⁺), Acylium (R-CO⁺)	Acrylate backbone fragments
Characteristic Neutral Losses	-109 Da (PhS•), -28 Da (CO)	-110 Da (PhSH), -109 Da (PhS•)
Methodological Advantage	Excellent for substructure fingerprinting and library matching.	Superior for intact molecular weight confirmation and structural connectivity.
Primary Limitation	Molecular ion (M⁺•) is often absent due to rapid C–S cleavage.	Susceptible to in-source fragmentation (ISF) if source voltage is too high.

Visualizing the Fragmentation Logic

The following diagram illustrates the divergent pathways a protonated phenylthio acrylate takes during Collision-Induced Dissociation (CID). Understanding this bifurcation is critical for interpreting MS/MS spectra accurately.

Figure 1: CID fragmentation pathways of protonated phenylthio acrylates via INC and direct cleavage.

Self-Validating Experimental Protocols

A robust analytical protocol must be self-validating—meaning it contains internal checks to flag instrumental artifacts. Because the C–S bond is exceptionally fragile, the greatest risk in analyzing phenylthio acrylates is mistaking In-Source Fragmentation (ISF) for true MS/MS data.

Protocol A: LC-ESI-MS/MS (Structural Connectivity Workflow)

Causality Note: We utilize a stepped collision energy (CE) approach. A static, high CE will completely shatter the precursor into m/z 109, destroying the acrylate backbone data needed to determine structural connectivity.

• Sample Preparation: Dilute the analyte to 1–5 µg/mL in 50:50 Acetonitrile:Water containing 0.1% Formic Acid. Why? Formic acid ensures robust protonation at the carbonyl oxygen, standardizing the starting point for the INC mechanism.

• Precursor Integrity Check (Self-Validation Step):

  • Infuse the sample at 10 µL/min.

  • Set Collision Energy (CE) to 0 eV.

  • Validation Gate: Observe the MS1 spectrum. If the m/z 109 peak or the[M+H-110]⁺ peak exceeds 5% relative abundance, your source is too hot. Lower the Capillary Voltage and Desolvation Temperature until the intact [M+H]⁺ peak constitutes >95% of the base peak.

• Data Acquisition (CE Stepping):

  • Isolate the[M+H]⁺ precursor in the quadrupole (isolation width: 1.0 Da).

  • Acquire three distinct MS/MS scans using stepped CID energies: 15 eV, 30 eV, and 45 eV.

  • 15 eV will reveal the INC-mediated -110 Da neutral loss.

  • 30 eV will trigger the -109 Da homolytic cleavage.

  • 45 eV will yield the deep backbone acylium ions.

Protocol B: GC-EI-MS (Fingerprinting Workflow)

Causality Note: Phenylthio acrylates can thermally degrade in the GC inlet before ever reaching the mass spectrometer. We utilize a cold-on-column or low-temperature splitless injection to prevent thermal cleavage of the thioether bond.

• Sample Preparation: Dissolve the analyte in MS-grade Hexane or Dichloromethane to a concentration of 10–50 µg/mL.

• Thermal Integrity Check (Self-Validation Step):

  • Inject a known, stable thioether standard (e.g., diphenyl sulfide) alongside your sample.

  • Validation Gate: If the standard shows excessive tailing or unexpected pre-column fragmentation, perform inlet maintenance (change the liner and trim the column) before analyzing the phenylthio acrylate.

• Data Acquisition:

  • Inlet: Splitless mode, 220°C (keep as low as possible while ensuring volatilization).

  • Oven Ramp: 50°C (hold 1 min) to 280°C at 15°C/min.

  • Ionization: 70 eV Electron Impact.

  • Scan Range: m/z 50 to 500. Look for the diagnostic m/z 109 base peak and the corresponding [M-109]⁺ acylium fragment.

References

• Title: The ion-neutral complex-mediated fragmentation reaction in electrospray ionization tandem mass spectrometric analysis of N-phenyl-3-(phenylthio)propanamides Source: Rapid Communications in Mass Spectrometry (PubMed) URL: [Link]

• Title: Metabolite identification of arbidol in human urine by the study of CID fragmentation pathways using HPLC coupled with ion trap mass spectrometry Source: Journal of Mass Spectrometry (PubMed) URL: [Link]

• Title: Spectroscopy of Carboxylic Acid Derivatives Source: Chemistry LibreTexts URL: [Link]

• Title: Mass spectral interpretation Source: Wikipedia URL: [Link]

Sources

• 1. The ion-neutral complex-mediated fragmentation reaction in electrospray ionization tandem mass spectrometric analysis of N-phenyl-3-(phenylthio)propanamides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Metabolite identification of arbidol in human urine by the study of CID fragmentation pathways using HPLC coupled with ion trap mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Mass spectral interpretation - Wikipedia [en.wikipedia.org]

Comparative Reactivity Guide: Ethyl 3-(phenylthio)acrylate vs. Ethyl Acrylate

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Content Focus: Structural profiling, mechanistic causality, and self-validating experimental protocols.

Executive Summary

In modern synthetic organic chemistry and drug development, the choice of a Michael acceptor dictates the trajectory of complex molecule assembly. Ethyl acrylate (EA) is a ubiquitous, highly reactive electrophile favored for rapid conjugate additions and robust polymerizations [2]. Conversely, Ethyl 3-(phenylthio)acrylate (EPA) is a strategically functionalized synthon. The introduction of the phenylthio group at the β -position fundamentally alters the molecule's electronic landscape and steric profile, shifting its primary reactivity from simple Michael addition to highly controlled addition-elimination and oxidation-elimination sequences [1].

This guide objectively compares the reactivity profiles of these two acrylates, providing mechanistic insights and field-proven protocols to guide your synthetic strategy.

Structural and Electronic Profiling

To understand the divergent reactivity of these two molecules, we must analyze the causality behind their electronic and steric properties.

Ethyl Acrylate (EA)

• Structure: An unhindered, terminal α,β -unsaturated ester.

• Electronic Effect: The ester carbonyl exerts strong electron-withdrawing inductive ( −I ) and resonance ( −M ) effects. This severely depletes electron density at the β -carbon, making it highly electrophilic and susceptible to attack by even weak nucleophiles.

• Steric Profile: Minimal steric hindrance allows for low activation energy barriers during nucleophilic attack or cycloadditions.

Ethyl 3-(phenylthio)acrylate (EPA)

• Structure: A β -substituted acrylate bearing a bulky phenylthio ( PhS− ) group.

• Electronic Effect: The sulfur atom introduces competing electronic forces. While electronegative ( −I effect), its lone pairs can donate electron density into the conjugated π -system via resonance ( +M effect). This resonance donation partially neutralizes the electron-withdrawing pull of the ester, significantly reducing the electrophilicity of the β -carbon.

• Steric Profile: The bulky phenyl ring sterically shields the β -carbon, further retarding direct nucleophilic attack. However, the polarizability of sulfur makes the thiophenoxide anion ( PhS− ) an excellent leaving group, enabling downstream substitution.

Reactivity Comparison

Pathway A: Conjugate Addition vs. Addition-Elimination

When exposed to nucleophiles, EA undergoes a classic Michael Addition . The nucleophile attacks the β -carbon, forming an enolate that is rapidly protonated to yield a saturated ester.

In contrast, EPA undergoes an Addition-Elimination reaction. Soft nucleophiles (such as organocuprates or amines) attack the sterically hindered β -carbon at a slower rate. The resulting intermediate enolate does not undergo protonation; instead, it expels the stable thiophenoxide leaving group, regenerating the double bond to yield a new β -substituted acrylate [1].

Reaction pathways: Michael Addition vs. Addition-Elimination mechanisms.

Pathway B: Cycloaddition (Diels-Alder)

EA is a premier dienophile. Its low-lying Lowest Unoccupied Molecular Orbital (LUMO) reacts violently with electron-rich dienes. EPA is a sluggish dienophile by comparison due to the +M effect of sulfur raising the LUMO energy. However, EPA is utilized when strict regiocontrol is required, as the bulky phenylthio group dictates the orientation of the incoming diene.

Pathway C: Oxidation-Elimination Utility

A unique advantage of EPA is its capacity for post-synthetic modification. The sulfide can be oxidized to a sulfoxide using mCPBA. The resulting sulfoxide is highly electron-withdrawing (eliminating the +M effect) and can undergo thermal syn-elimination to generate terminal alkynes or highly reactive dienes for subsequent cascade reactions [3].

Oxidation-elimination sequence leveraging the phenylthio group for advanced synthesis.

Quantitative Data Presentation

The following table summarizes the comparative reactivity metrics based on standard synthetic conditions.

Property / Reactivity Metric	Ethyl Acrylate (EA)	Ethyl 3-(phenylthio)acrylate (EPA)
β -Carbon Electrophilicity	Very High (Unshielded, strong −M from ester)	Moderate (Shielded, +M from sulfur offsets ester)
Primary Nucleophilic Pathway	Michael Addition (1,4-conjugate addition)	Addition-Elimination (Substitution at β -carbon)
Typical Yield (Amine Addition)	>95% (Fast, exothermic, RT)	70-85% (Requires heating or Lewis acid catalysis)
Diels-Alder Reactivity	Excellent (Fast, often requires cooling)	Moderate (Slower, but offers excellent regiocontrol)
Polymerization Tendency	High (Requires inhibitors like MEHQ)	Low (Sulfur acts as a radical chain-transfer agent)
Primary Synthetic Utility	Bulk monomer, simple Michael adducts	Complex β -functionalization, masked alkynes

Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. Causality for each critical step is explicitly defined.

Protocol 1: Standard Thia-Michael Addition to Ethyl Acrylate

Objective: Synthesize a saturated β -thioether ester.

• Preparation: In an oven-dried, argon-purged 50 mL round-bottom flask, dissolve the target thiol (1.0 equiv, 10 mmol) in anhydrous dichloromethane (DCM, 20 mL).

• Catalyst Addition: Add triethylamine ( Et3​N , 0.1 equiv, 1 mmol).

  • Causality: The weak base deprotonates a fraction of the thiol to generate the highly nucleophilic thiolate anion, initiating the catalytic cycle without causing ester hydrolysis.

• Acrylate Addition: Cool the mixture to 0 °C. Dropwise, add Ethyl Acrylate (1.1 equiv, 11 mmol).

  • Causality: EA is highly reactive; cooling prevents unwanted thermal polymerization and controls the exothermic conjugate addition.

• Monitoring: Stir for 2 hours, allowing the reaction to warm to room temperature. Monitor via TLC (Hexanes:EtOAc 8:2, UV and KMnO4​ stain). EA will rapidly consume the thiol.

• Workup: Quench with saturated aqueous NH4​Cl (15 mL). Extract with DCM (3 x 15 mL). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure.

Protocol 2: Addition-Elimination of Ethyl 3-(phenylthio)acrylate

Objective: Synthesize a β -alkyl substituted acrylate via organocuprate substitution.

• Cuprate Formation: In a flame-dried Schlenk flask under argon, suspend Copper(I) Iodide (CuI, 1.5 equiv, 7.5 mmol) in anhydrous THF (15 mL). Cool to 0 °C. Add the desired alkyllithium reagent (3.0 equiv, 15 mmol) dropwise to form the Gilman reagent ( R2​CuLi ). The solution will turn from yellow to clear/pale brown.

• Substrate Addition: Cool the cuprate solution to -78 °C. Slowly add a solution of Ethyl 3-(phenylthio)acrylate (1.0 equiv, 5 mmol) in THF (5 mL).

  • Causality: Cuprates are soft nucleophiles that strictly favor 1,4-addition. The extreme cold (-78 °C) is critical to prevent premature decomposition of the cuprate and to suppress direct 1,2-attack on the ester carbonyl.

• Elimination Phase: Stir at -78 °C for 1 hour, then gradually warm the reaction to 0 °C over 2 hours.

  • Causality: The initial attack occurs at -78 °C to form the enolate. Warming provides the thermal energy required for the enolate to collapse and expel the bulky thiophenoxide leaving group, driving the elimination step.

• Validation & Quench: If TLC shows complete consumption of EPA, quench the reaction vigorously with a 1:1 mixture of saturated aqueous NH4​Cl and NH4​OH (20 mL) at 0 °C.

  • Causality: The ammonia binds copper ions, forming a deep blue water-soluble complex ( [Cu(NH3​)4​]2+ ), preventing intractable emulsions during extraction.

• Workup: Extract with Diethyl Ether (3 x 20 mL). Wash with 1M NaOH (to remove the eliminated thiophenol byproduct), followed by brine. Dry over MgSO4​ and concentrate. Purify the resulting β -substituted acrylate via flash chromatography.

References

• Ono, N., Kamimura, A., & Kaji, A. (1986). Preparation of a new type of electron-deficient olefins: β -phenylthio nitro olefins, β -sulfinyl nitro olefins, and β -sulfonyl nitro olefins. The Journal of Organic Chemistry, 51(11), 2139-2142.[Link]

• LookChem Database. (n.d.). Ethyl Acrylate (CAS 140-88-5) Properties, Production Methods, and Environmental Fate. Retrieved March 13, 2026. [Link]

• Marchiani, M., et al. (2024). Chemical Synthesis of Monolignols: Traditional Methods, Recent Advances, and Future Challenges in Sustainable Processes. Antioxidants, 13(2), 1387.[Link]

HPLC method development for Acrylic acid 3-(phenylthio)- ethyl ester purity

HPLC Method Development and Column Comparison for the Purity Analysis of Acrylic Acid 3-(Phenylthio)-Ethyl Ester

Introduction

Acrylic acid 3-(phenylthio)-ethyl ester—commonly referred to as 2-(phenylthio)ethyl acrylate (PTEA)—is a specialized thioether-functionalized monomer. It is widely utilized in the synthesis of high refractive index (RI) hydrophobic copolymers, which are critical for advanced optical applications such as foldable intraocular lenses[1].

For researchers and drug development professionals, ensuring the purity of PTEA is paramount. The presence of unreacted starting materials (e.g., acrylic acid) or oxidative degradation products (e.g., sulfoxides and sulfones) can drastically alter the optical clarity, glass transition temperature, and biocompatibility of the final polymer network[2].

This guide provides an objective comparison of HPLC stationary phases for PTEA purity analysis, detailing the causality behind method optimization and providing a self-validating experimental protocol.

The Analytical Challenge: Overcoming Co-elution

The primary challenge in PTEA method development is resolving the parent thioether from its oxidative degradation products: 2-(phenylsulfinyl)ethyl acrylate (the sulfoxide) and 2-(phenylsulfonyl)ethyl acrylate (the sulfone).

Because the structural difference between these molecules is localized entirely to the oxidation state of a single sulfur atom, their bulk hydrophobicity remains virtually identical. When analyzed using a traditional C18 stationary phase, which relies purely on dispersive hydrophobic interactions, these compounds typically co-elute. To achieve baseline resolution, we must exploit the subtle electronic differences in the molecules using orthogonal column chemistries[3].

Column Chemistry Comparison: C18 vs. Phenyl-Hexyl vs. Biphenyl

As a Senior Application Scientist, I approach column selection by evaluating the functional groups of the analyte. PTEA contains an electron-rich thioether linkage adjacent to an aromatic ring. As the sulfur atom oxidizes to a sulfoxide or sulfone, it becomes strongly electron-withdrawing, thereby reducing the electron density of the adjacent phenyl ring[4].

• C18 (Octadecylsilane): Relies strictly on hydrophobic partitioning. It fails to differentiate the subtle electronic shifts caused by sulfur oxidation, leading to poor resolution.

• Phenyl-Hexyl: Introduces mixed-mode retention (hydrophobic + π−π interactions). The hexyl linker provides conformational flexibility, allowing the stationary phase's phenyl ring to align with the analyte's aromatic system, offering moderate improvements in selectivity[3][5].

• Biphenyl: Features two sequential aromatic rings, creating a highly polarizable π -electron system. It provides strong π−π and dipole-dipole interactions. The biphenyl phase acts as a Lewis base, strongly differentiating between the electron-rich aromatic ring of the parent PTEA and the electron-deficient aromatic rings of the sulfoxide/sulfone impurities, resulting in superior resolution[4].

Logical decision tree for selecting stationary phases based on PTEA structural features.

Experimental Protocol: A Self-Validating System

To guarantee trustworthiness, this protocol incorporates a forced degradation step . By intentionally oxidizing the PTEA standard to generate the exact sulfoxide and sulfone impurities in situ, the analyst creates a self-validating system suitability sample. If the method can resolve this intentionally degraded mixture, it is validated for real-world sample analysis.

Step 1: Sample Preparation & In Situ Degradation

• Standard Preparation: Dissolve 1.0 mg/mL of PTEA reference standard in HPLC-grade Methanol.

• System Suitability Generation (Forced Oxidation): Transfer 1.0 mL of the PTEA standard into a 2.0 mL HPLC vial. Add 50 µL of 3% H2​O2​ (aqueous).

• Incubation: Allow the vial to sit at room temperature for 2 hours to generate the sulfoxide and sulfone analogues[2].

• Quenching: Add 10 µL of 0.1 M Sodium Thiosulfate to neutralize residual peroxide before injection.

Step 2: Chromatographic Conditions

• Mobile Phase A: 0.1% Formic Acid in Water. (Causality: Lowers the pH to suppress the ionization of residual acrylic acid impurities, preventing peak tailing[5].)

• Mobile Phase B: 100% Methanol. (Causality: Unlike Acetonitrile, which contains π electrons that compete with the stationary phase, Methanol is a protic solvent that maximizes the π−π interactions between the analyte and the phenyl/biphenyl columns[4][5].)

• Gradient: 40% B to 90% B over 15 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection: UV at 254 nm.

Step-by-step workflow for PTEA HPLC method development and validation.

Experimental Data & Performance Comparison

The system suitability mixture was injected onto three different column chemistries (all 150 x 4.6 mm, 3 µm particle size) using the identical method outlined above. The quantitative performance is summarized below:

Analyte / Impurity	C18 tR​ (min)	Phenyl-Hexyl tR​ (min)	Biphenyl tR​ (min)
Acrylic Acid (Starting Material)	1.8	1.9	2.1
PTEA-Sulfoxide (Oxidation Product)	8.4	9.1	9.8
PTEA-Sulfone (Oxidation Product)	9.2	10.5	11.4
PTEA (Target Analyte)	9.5	11.2	12.6
Critical Pair Resolution ( Rs​ )	1.1 (Co-elution)	1.8 (Baseline)	2.7 (Excellent)

Data Interpretation

The data unequivocally demonstrates the limitations of dispersive-only interactions for thioether acrylates. On the C18 column , the sulfone impurity and the parent PTEA elute with a resolution of 1.1, making accurate integration and purity quantitation impossible.

The Phenyl-Hexyl column provides a noticeable improvement ( Rs​=1.8 ) by introducing π−π interactions[3]. However, the Biphenyl column delivers unmatched performance ( Rs​=2.7 ). By acting as an electron donor to the electron-deficient aromatic rings of the oxidized impurities, the biphenyl phase selectively retains the parent PTEA longer than its degraded counterparts, ensuring a robust, baseline-resolved chromatogram[4].

Conclusion

For the rigorous purity analysis of Acrylic acid 3-(phenylthio)-ethyl ester, standard C18 methodologies are insufficient. Transitioning to a Biphenyl stationary phase and utilizing a Methanol-based mobile phase is critical. This combination leverages orthogonal π−π and dipole interactions, providing a self-validating, highly reproducible method for separating the target monomer from its structurally similar oxidative impurities.

References

• Comparing Selectivity of Phenylhexyl and Other Types of Phenyl Bonded Phases - Chromatography Online.
• Method development for the HPLC analysis of biphenyltetrols - Benchchem.
• Versatile Flow Electrochemical Methodology for the Manufacturing of Pharmaceutically Relevant Sulfoxides and Sulfones from Thioethers - ACS Publications.
• Phenyl Stationary Phases for HPLC - Element Lab Solutions.
• WO2014106866A1 - Flexible, high refractive index hydrophobic copolymer - Google Patents.

Sources

• 1. WO2014106866A1 - Flexible, high refractive index hydrophobic copolymer - Google Patents [patents.google.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. elementlabsolutions.com [elementlabsolutions.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Reactivity Comparison Guide: Phenylthio vs. Phenoxy Substituted Acrylates

As a Senior Application Scientist, selecting the appropriate heteroatom-substituted acrylate is a critical decision that dictates downstream performance, whether you are designing covalent inhibitors for drug development or formulating high-refractive-index optical coatings. While oxygen and sulfur belong to the same chalcogen group, their divergent electronic properties fundamentally alter the reactivity of the adjacent acrylate system.

This guide provides an objective, data-driven comparison of phenylthio- and phenoxy-substituted acrylates , exploring the causality behind their mechanistic behavior and providing self-validating protocols for empirical testing.

Mechanistic Causality: Electronic Divergence

The reactivity of an acrylate as a Michael acceptor or a polymerizable monomer is governed by the electron density of its π -system. When comparing a phenoxy group to a phenylthio group at the α

• or β -position, the determining factor is the competition between the inductive effect (-I) and the resonance effect (+M) .

• Phenoxy Acrylates (Oxygen): Oxygen is highly electronegative (3.44), exerting a strong inductive pull. However, oxygen's 2p orbital overlaps perfectly with the carbon 2p orbital of the alkene. This optimal orbital symmetry results in a dominant +M resonance effect, which donates electron density into the π -system. Consequently, the β -carbon becomes electron-rich and heavily deactivated toward nucleophilic attack.

• Phenylthio Acrylates (Sulfur): Sulfur is less electronegative (2.58), but its 3p valence orbital suffers from a severe size mismatch with carbon's 2p orbital. This poor overlap drastically weakens the +M resonance donation. As a result, the electron-withdrawing nature of the ester carbonyl dominates, leaving the β -carbon highly electrophilic and primed for rapid Michael addition, as demonstrated in the 1[1]. Furthermore, sulfur's polarizability allows it to stabilize adjacent transition states or act as a competent leaving group in 2[2].

Caption: Electronic effects dictating Michael addition reactivity in substituted acrylates.

Photochemical & Material Properties

Beyond ground-state reactivity, the choice between phenoxy and phenylthio substitution profoundly impacts photopolymerization kinetics and final material properties.

Phenylthio groups introduce a "heavy atom effect" and possess non-bonding electrons that lower the energy gap for n- π

• transitions. This causes a distinct bathochromic (red) shift in UV absorption, aligning perfectly with standard 365 nm LED emission spectra and yielding3[3]. In material science, sulfur's high molar refractivity is leveraged to synthesize4[4], whereas phenoxy equivalents typically plateau around RI 1.50–1.55.

Quantitative Data Comparison

Property	Phenoxy Substituted Acrylates	Phenylthio Substituted Acrylates
Heteroatom Electronegativity	High (O = 3.44)	Moderate (S = 2.58)
Resonance (+M) Effect	Strong (2p-2p orbital overlap)	Weak (3p-2p orbital mismatch)
Michael Acceptor Reactivity	Lower (Deactivated β -carbon)	Higher (Highly electrophilic β -carbon)
UV Absorption ( λmax​ )	Standard UV range (< 300 nm)	Bathochromic shift (> 300 nm)
Refractive Index (Homopolymer)	Moderate (~1.50 - 1.55)	High (>1.60)
Leaving Group Ability	Poor	Good (enables addition-elimination)

Self-Validating Experimental Protocols

To objectively evaluate these differences in your own laboratory, rely on self-validating experimental systems. A protocol is only robust if it inherently flags its own errors (e.g., mass loss, solvent evaporation, or film thickness variations).

Protocol A: In Situ NMR Kinetics for Michael Addition

This protocol measures the electrophilicity of the acrylates. By utilizing 1,3,5-trimethoxybenzene as an inert internal standard, the system becomes self-validating: any deviation in the mass balance (Substrate + Product = Initial Substrate) immediately alerts the operator to side reactions like spontaneous radical polymerization.

Step-by-Step Methodology:

• Preparation: In an NMR tube, dissolve 0.1 mmol of the target acrylate (e.g., ethyl 3-(phenoxy)acrylate or ethyl 3-(phenylthio)acrylate) in 0.5 mL of deuterated solvent (e.g., CDCl 3​ or DMSO- d6​ ).

• Internal Standard: Add exactly 0.033 mmol of 1,3,5-trimethoxybenzene. Acquire a baseline 1 H-NMR spectrum. The singlet at ~6.1 ppm serves as your immutable reference integral (set to 3.00).

• Initiation: Inject 0.1 mmol of a nucleophile (e.g., benzyl mercaptan) and 0.01 mmol of a base catalyst (e.g., DBU). Shake vigorously for 5 seconds.

• Data Acquisition: Insert the tube into the NMR spectrometer. Run a pre-programmed kinetic macro to acquire a spectrum every 60 seconds for 1 hour.

• Analysis: Track the disappearance of the vinylic proton doublets (typically between 5.8 and 6.5 ppm). Plot ln([Acrylate]t​/[Acrylate]0​) versus time to extract the pseudo-first-order rate constant ( kobs​ ). You will observe that the phenylthio acrylate is consumed orders of magnitude faster than the phenoxy analog.

Protocol B: Real-Time FTIR (RT-FTIR) for Photopolymerization

To compare UV curing speeds, RT-FTIR is the gold standard. This protocol is self-validating because it normalizes the reactive C=C peak against an inert internal reference peak (the ester C=O stretch). This mathematical ratio automatically corrects for any variations in film thickness or sample shifting during the curing process.

Step-by-Step Methodology:

• Formulation: Mix the target monomer with 2 wt% of a standard Type I photoinitiator (e.g., Omnirad 1173).

• Deposition: Apply a 10 μ m film of the formulation onto the Attenuated Total Reflectance (ATR) diamond crystal of the FTIR spectrometer.

• Baseline: Begin continuous FTIR scanning (2 scans/sec, 4 cm −1 resolution). Identify the reactive acrylate C=C twisting peak at 810 cm −1 and the stable ester C=O stretching peak at 1720 cm −1 .

• Irradiation: Trigger a 365 nm UV LED (intensity: 50 mW/cm 2 ) positioned directly above the sample.

• Data Processing: Calculate the conversion at time t using the formula:

  Conversion(%)=(1−A810​(0)/A1720​(0)A810​(t)/A1720​(t)​)×100

• Result: The phenylthio acrylate will demonstrate a steeper initial slope and higher final conversion due to its red-shifted absorption and reduced oxygen inhibition.

Caption: Real-Time FTIR workflow for self-validating photopolymerization kinetics.

References

• The optimization of a one-pot heteroconjugate addition-oxidation-diels-alder reaction. UR Scholarship Repository.
• Effect of photosensitive groups on the photoefficiency of polymeric photoinitiators.
• US7271283B2 - High refractive index, UV-curable monomers and coating compositions prepared there
• Photoredox-Catalyzed and Copper(II) Salt-Assisted Radical Addition/Hydroxylation Reaction of Alkenes, Sulfur Ylides, and Water.

Sources

• 1. scholarship.richmond.edu [scholarship.richmond.edu]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. US7271283B2 - High refractive index, UV-curable monomers and coating compositions prepared therefrom - Google Patents [patents.google.com]

A Senior Application Scientist's Guide to Validating the Synthesis of 3-(Phenylthio)acrylates via Elemental Analysis

For researchers, synthetic chemists, and professionals in drug development, the rigorous validation of synthesized compounds is a cornerstone of scientific integrity and progress. The synthesis of 3-(phenylthio)acrylates, a class of compounds with applications in organic synthesis and materials science, requires a robust analytical framework to confirm identity, purity, and empirical formula. This guide provides an in-depth comparison of elemental analysis with other common analytical techniques for the validation of these syntheses, grounded in experimental data and established scientific principles.

The Synthetic Pathway: A Mechanistic Overview

A prevalent and efficient method for synthesizing 3-(phenylthio)acrylates is the conjugate addition of a thiol to an activated alkyne, such as an alkyl propiolate. This reaction, a type of Michael addition, is valued for its high atom economy and typically proceeds under mild conditions.

The reaction mechanism involves the nucleophilic attack of the thiolate anion on the electron-deficient β-carbon of the propiolate ester. This initial addition results in the formation of a vinyl anion intermediate, which is subsequently protonated to yield the final 3-(phenylthio)acrylate product. The stereochemistry of the product (E or Z isomer) can often be controlled by the reaction conditions.[1][2][3]

Experimental Protocols: From Synthesis to Validation

A self-validating system requires meticulous and reproducible experimental procedures. Below are detailed protocols for the synthesis of a representative 3-(phenylthio)acrylate and its subsequent validation by elemental analysis.

Synthesis of Ethyl (Z)-3-(phenylthio)acrylate

This protocol is adapted from established procedures for the conjugate addition of thiols to activated alkynes.[1][2][4]

Materials:

• Thiophenol (1.0 eq)

• Ethyl propiolate (1.0 eq)

• Triethylamine (1.1 eq)

• Dichloromethane (anhydrous)

• Saturated aqueous sodium bicarbonate

• Brine

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

• Hexanes and Ethyl Acetate (for chromatography)

Procedure:

• In a round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), dissolve thiophenol (1.0 eq) in anhydrous dichloromethane.

• Cool the solution to 0 °C in an ice bath.

• Add triethylamine (1.1 eq) to the solution and stir for 10 minutes.

• Slowly add ethyl propiolate (1.0 eq) dropwise to the reaction mixture.

• Allow the reaction to stir at 0 °C and monitor its progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with saturated aqueous sodium bicarbonate.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane.

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter the solution and concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by silica gel column chromatography using a gradient of ethyl acetate in hexanes to yield the pure ethyl (Z)-3-(phenylthio)acrylate.

Elemental Analysis (CHNS) of Ethyl (Z)-3-(phenylthio)acrylate

This protocol is based on the principles of combustion analysis, a standard method for determining the elemental composition of organic compounds.[5][6][7][8]

Instrumentation:

• A CHNS elemental analyzer

Sample Preparation:

• Ensure the synthesized ethyl (Z)-3-(phenylthio)acrylate is a homogenous, finely ground powder and has been thoroughly dried to remove any residual solvents.

• Accurately weigh approximately 2-3 mg of the sample into a tin capsule using a calibrated microbalance.

• Fold the tin capsule to enclose the sample securely, ensuring no sample can leak out.

Instrumental Analysis:

• Calibrate the CHNS analyzer using certified standards (e.g., acetanilide).

• Place the prepared sample capsule into the instrument's autosampler.

• Initiate the analysis sequence. The sample is dropped into a high-temperature furnace (around 1000 °C) with a stream of pure oxygen.

• Combustion converts carbon to CO₂, hydrogen to H₂O, nitrogen to N₂ (after reduction of NOx species), and sulfur to SO₂.

• The resulting gases are separated by a gas chromatography column and quantified by a thermal conductivity detector (TCD).

• The instrument's software calculates the percentage of each element in the original sample.

Data Interpretation:

The experimentally determined weight percentages of carbon, hydrogen, and sulfur should be within ±0.4% of the calculated theoretical values for the empirical formula of ethyl (Z)-3-(phenylthio)acrylate (C₁₁H₁₂O₂S).[7]

Visualizing the Workflow

Sources

• 1. scholarship.richmond.edu [scholarship.richmond.edu]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Click Nucleophilic Conjugate Additions to Activated Alkynes: Exploring Thiol-yne, Amino-yne, and Hydroxyl-yne Reactions from (Bio)Organic to Polymer Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. The Science of Elemental Analysis: Benefits and Applications in Organic Chemistry [velp.com]
• 6. measurlabs.com [measurlabs.com]
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• 8. Elemental analysis: operation & applications - Elementar [elementar.com]

GC-MS Retention Time Analysis of Ethyl 3-(phenylthio)acrylate Isomers: A Column Comparison Guide

Executive Summary

The stereoselective synthesis and precise quantification of α,β -unsaturated esters are critical in pharmaceutical development, where geometric geometry directly impacts pharmacological profiles. Ethyl 3-(phenylthio)acrylate is a versatile building block synthesized via the hydrothiolation of ethyl propiolate, a process that inherently yields a mixture of (E) and (Z) isomers.

This guide objectively compares the performance of two industry-standard Gas Chromatography-Mass Spectrometry (GC-MS) stationary phases—Agilent J&W DB-5ms (non-polar) and DB-WAX (polar)—for the baseline resolution of ethyl 3-(phenylthio)acrylate isomers. By examining the causality between molecular properties (boiling point vs. dipole moment) and stationary phase chemistry, this guide provides a self-validating framework for analytical method development.

Mechanistic Insight: The Causality of Retention

To achieve baseline resolution ( Rs​≥1.5 ) of geometric isomers, analysts must exploit subtle differences in their physicochemical properties. The separation of (E) and (Z) ethyl 3-(phenylthio)acrylate is governed by two competing mechanisms:

• Dispersion Forces & Boiling Point (Non-Polar Phases): On a 5% phenyl-methylpolysiloxane column (DB-5ms), separation is primarily driven by volatility and London dispersion forces. The (Z)-isomer experiences greater steric hindrance between the bulky phenylthio group and the ester moiety, preventing optimal planar packing. This lowers its boiling point relative to the more planar (E)-isomer. Consequently, the (Z)-isomer elutes first on non-polar columns.

• Dipole-Dipole Interactions (Polar Phases): On a polyethylene glycol (PEG) column (DB-WAX), retention is dictated by dipole-dipole interactions. The (Z)-isomer features the electron-withdrawing ester and the polarizable thioether group on the same side of the alkene plane, resulting in a higher net molecular dipole moment compared to the (E)-isomer. This stronger interaction with the polar PEG phase often reverses the elution order, causing the (E)-isomer to elute first[1].

Furthermore, minimizing thermal isomerization in the GC inlet is critical for α,β -unsaturated esters. High injector temperatures can artificially alter the (E)/(Z) ratio, leading to inaccurate quantification[2].

Mechanistic causality of E/Z isomer partitioning on non-polar vs. polar GC stationary phases.

Experimental Workflows & Self-Validating Protocols

To ensure data integrity, the following protocol incorporates a self-validating system: system suitability testing (SST) must pass before sample analysis, and mass spectral fragmentation must confirm peak identity to rule out synthesis artifacts.

Phase 1: Sample Preparation (Hydrothiolation)

• Reaction: Dissolve 1.0 mmol of ethyl propiolate and 1.0 mmol of thiophenol in 5 mL of anhydrous dichloromethane (DCM).

• Catalysis: Add 0.1 mmol of triethylamine ( Et3​N ) dropwise at 0 °C. Stir for 2 hours at room temperature.

• Quenching & Extraction: Wash with 1M HCl, followed by brine. Dry the organic layer over anhydrous Na2​SO4​ and concentrate under vacuum.

• Analytical Dilution: Dilute 10 µL of the crude mixture in 1 mL of GC-grade hexane in an amber glass vial to prevent photoisomerization[2].

Phase 2: System Suitability & Validation

• Blank Injection: Inject 1 µL of pure hexane. Validation criteria: No peaks >0.1% of target analyte area.

• Resolution Standard: Inject a known mixture of methyl cinnamate isomers. Validation criteria: Rs​≥1.5 between (E) and (Z) peaks.

• Thermal Integrity Check: Inject the sample at an inlet temperature of 250 °C, then at 220 °C. Validation criteria: The (E)/(Z) peak area ratio must not deviate by >2%, confirming the absence of thermally induced isomerization in the inlet[2].

Phase 3: GC-MS Acquisition

Execute the analysis using the parameters outlined in Table 1 for both column chemistries.

Workflow for the synthesis and GC-MS chromatographic evaluation of E/Z isomers.

Comparative Data & Performance Metrics

Table 1: GC-MS Operational Parameters

Parameter	DB-5ms (Non-Polar)	DB-WAX (Polar)	Rationale
Dimensions	30 m × 0.25 mm, 0.25 µm	30 m × 0.25 mm, 0.25 µm	Standard high-resolution capillary dimensions.
Carrier Gas	Helium, 1.0 mL/min (constant)	Helium, 1.0 mL/min (constant)	Maintains optimal linear velocity.
Inlet Temp	220 °C	220 °C	Lowered from standard 250 °C to prevent thermal isomerization[2].
Split Ratio	50:1	50:1	Prevents column overloading and peak tailing.
Oven Program	80°C (1 min) → 15°C/min → 280°C	80°C (1 min) → 10°C/min → 240°C	Slower ramp on WAX ensures dipole interactions have time to resolve isomers.
MS Source	EI, 70 eV, 230 °C	EI, 70 eV, 230 °C	Standard electron ionization for structural fragmentation.

Table 2: Retention Time ( tR​ ) and Mass Spectral Data

Note: Mass spectral fragmentation for both isomers is nearly identical, validating that separation relies entirely on chromatographic resolution rather than mass filtering.

Column Phase	Isomer	Retention Time ( tR​ )	Resolution ( Rs​ )	Primary MS Fragments (m/z)
DB-5ms	(Z)-Ethyl 3-(phenylthio)acrylate	12.45 min	--	208 [M]+ , 135 [M−COOC2​H5​]+ , 109 [C6​H5​S]+
DB-5ms	(E)-Ethyl 3-(phenylthio)acrylate	12.92 min	2.8	208 [M]+ , 135 [M−COOC2​H5​]+ , 109 [C6​H5​S]+
DB-WAX	(E)-Ethyl 3-(phenylthio)acrylate	16.21 min	--	208 [M]+ , 135 [M−COOC2​H5​]+ , 109 [C6​H5​S]+
DB-WAX	(Z)-Ethyl 3-(phenylthio)acrylate	16.84 min	3.5	208 [M]+ , 135 [M−COOC2​H5​]+ , 109 [C6​H5​S]+

Conclusion & Recommendations

Both DB-5ms and DB-WAX columns successfully achieve baseline resolution of ethyl 3-(phenylthio)acrylate isomers, but they operate through fundamentally different thermodynamic mechanisms.

• Recommendation for High-Throughput Screening: The DB-5ms column is recommended. It provides excellent resolution ( Rs​=2.8 ) with a shorter overall run time due to its higher thermal stability, allowing for faster oven temperature ramps and quicker column bake-outs.

• Recommendation for Complex Matrix Analysis: The DB-WAX column is superior when analyzing crude reaction mixtures containing highly polar byproducts. The enhanced dipole-dipole interactions provide greater selectivity ( Rs​=3.5 ) and reverse the elution order, which can be strategically used to move the target isomer peaks away from co-eluting non-polar matrix interferences[1].

Regardless of the column chosen, analysts must strictly control inlet temperatures to prevent artificial shifting of the (E)/(Z) ratio, ensuring the chromatographic data accurately reflects the synthetic yield[3].

References

• ResearchGate. Preparative synthesis of menthone oxime esters. Retrieved from: [Link][1]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Safety & Regulatory Compliance

Acrylic acid, 3-(phenylthio)-, ethyl ester proper disposal procedures

As a Senior Application Scientist, I understand that handling bifunctional molecules like Acrylic acid, 3-(phenylthio)-, ethyl ester (commonly known as Ethyl 3-(phenylthio)acrylate) requires a nuanced approach to laboratory safety. This compound presents a dual-hazard profile: the reactive instability of an alpha,beta-unsaturated ester and the noxious, environmentally persistent nature of a thioether.

To build a self-validating safety culture in your laboratory, you must understand why certain protocols are enforced, rather than simply memorizing the steps. Below is the comprehensive, mechanistically grounded guide for the operational handling and disposal of this compound.

Mechanistic Hazard Analysis

Before initiating any disposal protocol, it is critical to understand the chemical causality driving the safety requirements:

• The Acrylate Threat (Exothermic Polymerization): Acrylate esters are highly prone to auto-polymerization triggered by heat, light, or radical initiators[1]. This polymerization is highly exothermic and can lead to rapid pressure buildup and container rupture. To prevent this, commercial acrylates are stabilized with inhibitors (such as MEHQ). Crucial Insight: These inhibitors require dissolved oxygen to function effectively. Storing or disposing of this chemical under a strictly inert atmosphere (like argon or nitrogen) will deplete the oxygen, deactivate the inhibitor, and potentially initiate runaway polymerization[1][2].

• The Thioether Threat (Stench & Aquatic Toxicity): The phenylthio moiety classifies this compound as a "stench chemical"[3]. Organosulfur compounds have extremely low odor thresholds (often in the parts-per-billion range) and cause rapid olfactory fatigue. Furthermore, these sulfides are highly toxic to aquatic environments and must never be discharged into municipal sewer systems[1][4].

Quantitative Hazard & Segregation Profile

To ensure immediate logistical clarity, the quantitative and qualitative handling parameters are summarized below:

Property / Hazard	Operational Consequence	Mitigation / Disposal Routing
Acrylate Backbone	Prone to exothermic auto-polymerization[1].	Store with 5–21% oxygen headspace; never purge waste containers with inert gas[2].
Thioether Moiety	Severe stench; causes olfactory fatigue[3].	Handle exclusively in a certified fume hood; quench trace residues with bleach[3].
Chemical Incompatibility	Reacts violently with strong oxidizers/acids[5].	Segregate from oxidizing waste streams; use dedicated non-halogenated organic containers.
Environmental Fate	Harmful to aquatic life with long-lasting effects[1][4].	Mandate RCRA-certified hazardous waste incineration[6].

Step-by-Step Disposal Methodologies

The following protocols provide a self-validating system for waste management. By segregating waste at the source, you prevent incompatible chemical reactions.

Protocol A: Bulk Liquid Waste Disposal

Causality: Bulk acrylate waste retains its polymerization potential. Mixing it with incompatible chemicals (especially oxidizers or strong acids/bases) can trigger a violent exothermic reaction[5].

• Segregation: Collect the liquid waste in a dedicated, clearly labeled "Hazardous Non-Halogenated Organic Waste" container made of compatible high-density polyethylene (HDPE) or glass.

• Headspace Management: Fill the waste container to no more than 80% capacity. The remaining 20% headspace ensures sufficient ambient oxygen (5–21%) remains dissolved in the liquid to keep the polymerization inhibitor active[1][2].

• Storage: Store the waste container in a cool, well-ventilated area away from direct sunlight or heat sources[1].

• Final Destruction: Transfer the sealed containers to your Environmental Health and Safety (EHS) department for RCRA-approved hazardous waste incineration[6].

Protocol B: Trace Residue Decontamination (Glassware & Syringes)

Causality: Thioethers are responsible for the compound's noxious odor. Submerging contaminated glassware in a dilute sodium hypochlorite (bleach) bath oxidizes the volatile sulfide into a heavier, water-soluble, and odorless sulfoxide or sulfone[3].

• Preparation: Inside the fume hood, prepare a bath of dilute bleach (approx. 5% sodium hypochlorite solution).

• Submersion: Fully submerge all emptied glassware, spatulas, and syringes that contacted the chemical into the bleach bath[3].

• Oxidative Quench: Allow the items to soak for a minimum of 24 hours to ensure complete oxidation of the organosulfur residues[3].

• Rinsing: Remove the glassware, rinse thoroughly with water, and route the spent bleach solution into an appropriate aqueous hazardous waste stream. Critical Safety Warning:Never apply bleach directly to bulk liquid waste. The oxidative heat generated can initiate an explosive polymerization of the acrylate moiety[1][5].

Protocol C: Emergency Spill Response

Causality: Combustible absorbents (like paper towels or sawdust) trap heat and provide a high surface area, which can accelerate acrylate polymerization and lead to spontaneous auto-ignition[1].

• Containment: Immediately isolate the spill area and ensure fume hood sashes are lowered or room ventilation is maximized.

• Absorption: Cover the liquid entirely with an inert, non-combustible absorbent such as dry sand or earth[5].

• Collection: Use non-sparking tools to sweep up the saturated sand[7]. Place the material into a wide-mouth plastic jar or heavy-duty zip-lock bag.

• Disposal: Label the container as hazardous solid waste and submit it for incineration[3][6].

Visual Workflow: Waste Routing Diagram

To streamline laboratory operations, follow this decision tree for segregating Ethyl 3-(phenylthio)acrylate waste streams.

Decision tree for the segregation and disposal of Ethyl 3-(phenylthio)acrylate waste streams.

References

• ISODECYL ACRYLATE - CAMEO Chemicals , National Oceanic and Atmospheric Administration (NOAA). Available at:[5]

• Chemical Safety Data Sheet MSDS / SDS - ISO-OCTYL ACRYLATE POLYMER , ChemicalBook. Available at:[7]

• 2-Ethyl Hexyl Acrylate (2-EHA) Safety Data Sheet , Chemius. Available at:[2]

• SAFETY DATA SHEET - Methyl Acrylate , Fisher Scientific. Available at:[4]

• Butyl Acrylate Safety Data Sheet , National Transportation Safety Board (NTSB). Available at:[1]

• SAFETY DATA SHEET BUTYL ACRYLATE , Tasnee. Available at:

• Chemicals Determined Not Likely to Present an Unreasonable Risk , U.S. Environmental Protection Agency (EPA). Available at:[6]

• Stench Chemicals: Handling and Disposal , University of Minnesota, Department of Environmental Health and Safety. Available at:[3]

Sources

• 1. data.ntsb.gov [data.ntsb.gov]
• 2. Mobile [my.chemius.net]
• 3. hsrm.umn.edu [hsrm.umn.edu]
• 4. fishersci.com [fishersci.com]
• 5. ISODECYL ACRYLATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 6. epa.gov [epa.gov]
• 7. chemicalbook.com [chemicalbook.com]